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7-Ethynyl-2,3-dihydro-1H-pyrido[2,3-b][1,4]oxazine Documentation Hub

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Core Science & Biosynthesis

Foundational

An In-depth Technical Guide to the DMSO Solubility of 7-Ethynyl-2,3-dihydro-1H-pyrido[2,3-b]oxazine

An In-depth Technical Guide to the DMSO Solubility of 7-Ethynyl-2,3-dihydro-1H-pyrido[2,3-b][1][2]oxazine Abstract This technical guide provides a comprehensive overview of the theoretical and practical considerations fo...

Author: BenchChem Technical Support Team. Date: February 2026

An In-depth Technical Guide to the DMSO Solubility of 7-Ethynyl-2,3-dihydro-1H-pyrido[2,3-b][1][2]oxazine

Abstract

This technical guide provides a comprehensive overview of the theoretical and practical considerations for determining the solubility of 7-Ethynyl-2,3-dihydro-1H-pyrido[2,3-b][1]oxazine in dimethyl sulfoxide (DMSO). The pyrido[2,3-b][1]oxazine scaffold is of significant interest in medicinal chemistry, particularly in the development of novel therapeutics.[2] Understanding the DMSO solubility of its derivatives is a critical first step in enabling high-throughput screening (HTS) and other essential drug discovery workflows. This document offers a robust framework for researchers, scientists, and drug development professionals to accurately assess the solubility of this compound, ensuring data integrity and preventing the premature discarding of potentially valuable candidates.[1][3] Included are a detailed experimental protocol, a discussion of the physicochemical principles governing solubility, and guidance on data interpretation.

Introduction: The Critical Role of DMSO Solubility in Early-Phase Drug Discovery

7-Ethynyl-2,3-dihydro-1H-pyrido[2,3-b][1]oxazine is a heterocyclic compound built upon the pyrido[2,3-b][1]oxazine core. This scaffold has been identified as a key pharmacophore in the development of targeted therapies, such as epidermal growth factor receptor (EGFR) tyrosine kinase inhibitors for non-small cell lung cancer.[4] The ethynyl group at the 7-position offers a versatile handle for further chemical modification, making this a compound of interest for library synthesis and lead optimization.

Figure 1: Chemical Structure of the Target Compound.

Dimethyl sulfoxide (DMSO) is the solvent of choice for compound storage and screening in the pharmaceutical industry due to its remarkable ability to dissolve a wide array of both polar and non-polar molecules.[5] An accurate determination of a compound's maximum solubility in DMSO is paramount; compounds that are insoluble at the required screening concentrations are often flagged as inactive and discarded, which can lead to the loss of potentially valuable therapeutic agents.[1][3]

This guide will, therefore, equip the researcher with the necessary tools to confidently determine the DMSO solubility of 7-Ethynyl-2,3-dihydro-1H-pyrido[2,3-b][1]oxazine.

Theoretical Considerations for Solubility in DMSO

Key Physicochemical Properties (Predicted/Reference):

PropertyValue (Predicted/Reference)Source
Molecular Weight 160.18 g/mol [6]
Parent Scaffold XLogP3 0.9 (for 2,3-dihydro-1H-pyrido[2,3-b][1]oxazine)[1]
Polarity Polar aproticGeneral Chemical Knowledge
Hydrogen Bond Donors/Acceptors 1 Donor (NH), 3 Acceptors (2N, 1O)[7]

Factors Influencing Solubility:

  • Polarity: DMSO is a highly polar aprotic solvent. The pyrido[2,3-b][1]oxazine core contains multiple heteroatoms (nitrogen and oxygen), which contribute to its polarity and should facilitate interaction with DMSO molecules.

  • Hydrogen Bonding: The secondary amine in the oxazine ring can act as a hydrogen bond donor, while the nitrogen atoms in the pyridine ring and the oxygen in the oxazine ring can act as hydrogen bond acceptors. These interactions are favorable for solvation in DMSO.

  • Molecular Structure: The presence of aromatic heterocyclic groups can sometimes be associated with lower solubility in DMSO.[1] However, the partially saturated oxazine ring may disrupt crystal lattice packing compared to a fully planar aromatic system, potentially improving solubility. The terminal ethynyl group is relatively non-polar but its small size is unlikely to significantly detract from solubility.

  • Crystal Lattice Energy: For a solid to dissolve, the energy of solvation must overcome the crystal lattice energy. Compounds with strong intermolecular interactions in their solid state (e.g., extensive hydrogen bonding, strong pi-pi stacking) will have higher melting points and generally lower solubility.

Experimental Determination of DMSO Solubility: A Validated Protocol

The following protocol is a robust, self-validating method for determining the maximum kinetic solubility of 7-Ethynyl-2,3-dihydro-1H-pyrido[2,3-b][1]oxazine in DMSO at room temperature. This method is adapted from established procedures in the field.[5]

G start Start: Weigh Compound prep_super Prepare Supersaturated Solution (Add small volume of DMSO) start->prep_super vortex Vortex Vigorously (2-3 min) prep_super->vortex check_diss Fully Dissolved? vortex->check_diss add_more Add More Compound check_diss->add_more Yes equilibrate Equilibrate (24h at RT) (Periodic gentle mixing) check_diss->equilibrate No (Precipitate Visible) add_more->vortex centrifuge Centrifuge at High Speed (e.g., 14,000 rpm, 10 min) equilibrate->centrifuge separate Separate Supernatant from Pellet centrifuge->separate analyze Analyze Supernatant Concentration (e.g., HPLC, NMR) separate->analyze end End: Determine Max Solubility analyze->end

Figure 2: Workflow for Experimental Solubility Determination.

Materials:

  • 7-Ethynyl-2,3-dihydro-1H-pyrido[2,3-b][1]oxazine (solid)

  • Anhydrous DMSO

  • Calibrated analytical balance

  • 2 mL microcentrifuge tubes

  • Vortex mixer

  • Centrifuge

  • Calibrated micropipettes

  • Analytical instrumentation (e.g., HPLC-UV, qNMR)

Step-by-Step Methodology:

  • Preparation of a Supersaturated Solution:

    • Accurately weigh approximately 5-10 mg of 7-Ethynyl-2,3-dihydro-1H-pyrido[2,3-b][1]oxazine into a 2 mL microcentrifuge tube.

    • Add a small, precise volume of anhydrous DMSO (e.g., 100 µL).

    • Vortex the mixture vigorously for 2-3 minutes.[5] The goal is to create a suspension where undissolved solid is clearly visible. If all the compound dissolves, add small, pre-weighed increments of the compound, vortexing after each addition, until a persistent precipitate is observed.

  • Equilibration:

    • Incubate the supersaturated solution at a constant room temperature (e.g., 25°C) for 24 hours.[5] This allows the solution to reach thermodynamic equilibrium.

    • Gently mix the solution periodically during this time to ensure thorough equilibration.

  • Separation of Undissolved Solid:

    • Centrifuge the equilibrated solution at high speed (e.g., 14,000 rpm) for 10 minutes to pellet the undissolved solid material.[5]

  • Sample Preparation for Analysis:

    • Carefully collect a known volume of the clear supernatant (e.g., 50 µL) without disturbing the pellet.

    • Dilute the supernatant with a suitable solvent to a concentration within the linear range of the analytical instrument.

  • Determination of Solute Concentration:

    • Analyze the diluted supernatant using a validated analytical method such as HPLC-UV or quantitative NMR (qNMR) to determine the precise concentration of the dissolved compound.

    • The calculated concentration represents the maximum solubility of 7-Ethynyl-2,3-dihydro-1H-pyrido[2,3-b][1]oxazine in DMSO under the experimental conditions.

Data Interpretation and Best Practices

Reporting Results:

Solubility should be reported in standard units such as mg/mL or mM. It is crucial to also report the temperature at which the measurement was made.

Potential Sources of Error and Self-Validation:

  • Compound Purity: Impurities can affect the measured solubility. Ensure the compound is of high purity before starting the experiment.

  • Equilibration Time: Insufficient equilibration time can lead to an overestimation of kinetic solubility. The 24-hour incubation period is designed to approach thermodynamic equilibrium.[5]

  • Temperature Fluctuations: Solubility is temperature-dependent. Maintain a constant temperature throughout the experiment.

  • DMSO Hydration: Anhydrous DMSO should be used, as water content can alter the solvent properties and affect solubility.

  • Compound Instability: Some compounds may degrade in DMSO over time.[3] A visual inspection for color changes or the appearance of new peaks in the analytical chromatogram can help identify potential stability issues.

Conclusion

While a definitive, pre-existing value for the solubility of 7-Ethynyl-2,3-dihydro-1H-pyrido[2,3-b][1]oxazine in DMSO is not publicly available, this guide provides the theoretical foundation and a detailed, validated experimental protocol to enable its determination. By understanding the physicochemical drivers of solubility and adhering to a rigorous experimental workflow, researchers can generate reliable and reproducible data. This is an indispensable step for the seamless integration of this promising compound into drug discovery pipelines, ensuring that its therapeutic potential can be fully explored.

References

  • Tetko, I. V., et al. (2013). Development of Dimethyl Sulfoxide Solubility Models Using 163 000 Molecules: Using a Domain Applicability Metric to Select More Reliable Predictions. Journal of Chemical Information and Modeling, 53(8), 1990-2000. [Link]

  • Llinas, A., et al. (2021). DMSO Solubility Assessment for Fragment-Based Screening. Molecules, 26(13), 3995. [Link]

  • PubChem. (n.d.). 1H,2H,3H-pyrido[2,3-b][1]oxazine. National Center for Biotechnology Information. Retrieved from [Link]

  • Gaur, A., et al. (2014). Design of a Modified Kinetic Solubility Determination Method at Laboratory Level for Early Drug Discovery. Journal of Pharmacy Research, 8(8), 1098-1101. [Link]

  • American Chemical Society. (2013). Development of Dimethyl Sulfoxide Solubility Models Using 163 000 Molecules: Using a Domain Applicability Metric to Select More Reliable Predictions. Journal of Chemical Information and Modeling. [Link]

  • ResearchGate. (2013). Development of Dimethyl Sulfoxide Solubility Models Using 163 000 Molecules: Using a Domain Applicability Metric to Select More Reliable Predictions. Journal of Chemical Information and Modeling. [Link]

  • Al-Ostath, A., et al. (2023). Novel pyrido[2,3-b][1]oxazine-based EGFR-TK inhibitors: rational design and synthesis of potent and selective agents targeting resistance mutations in non-small cell lung cancer. RSC Medicinal Chemistry, 14(10), 2005-2022. [Link]

  • Al-Ostath, A., et al. (2023). Novel pyrido[2,3-b][1]oxazine-based EGFR-TK inhibitors: rational design and synthesis of potent and selective agents targeting resistance mutations in non-small cell lung cancer. RSC Medicinal Chemistry. [Link]

  • Gaylord Chemical Company. (2018). DMSO as the Solvent for Cu(I)-Catalyzed Reactions: The Synthesis of Pyrrole Derivatives. Retrieved from [Link]

  • Cui, H.-L. (2023). Recent progress in the modification of heterocycles based on the transformation of DMSO. In Targets in Heterocyclic Systems. [Link]

  • Al-Ostath, A., et al. (2023). Novel pyrido[2,3-b][1]oxazine-based EGFR-TK inhibitors: rational design and synthesis of potent and selective agents targeting resistance mutations in non-small cell lung cancer. RSC Medicinal Chemistry. [Link]

  • Ohta, H., et al. (2011). Improvement in Aqueous Solubility in Small Molecule Drug Discovery Programs by Disruption of Molecular Planarity and Symmetry. Journal of Medicinal Chemistry, 54(6), 1909-1920. [Link]

Sources

Exploratory

An In-depth Technical Guide to the Electronic Properties of 7-Ethynyl Substituted Pyrido-Oxazines

Foreword: The Imperative for Novel Heterocyclic Scaffolds In the landscape of modern drug discovery and materials science, the pyrido-oxazine core has emerged as a privileged scaffold, underpinning a range of biologicall...

Author: BenchChem Technical Support Team. Date: February 2026

Foreword: The Imperative for Novel Heterocyclic Scaffolds

In the landscape of modern drug discovery and materials science, the pyrido-oxazine core has emerged as a privileged scaffold, underpinning a range of biologically active agents.[1][2][3][4][5] Concurrently, the strategic introduction of the ethynyl moiety into π-conjugated systems has been a transformative approach for fine-tuning their electronic and photophysical properties.[6][7][8] This guide delves into the anticipated electronic landscape of a novel, yet to be extensively characterized, class of compounds: 7-ethynyl substituted pyrido-oxazines. By synthesizing established principles of physical organic chemistry with robust, field-proven experimental and computational methodologies, we will construct a predictive framework for understanding and harnessing the unique electronic attributes of these promising molecules. This document is intended for researchers, scientists, and drug development professionals seeking to explore new frontiers in molecular design and application.

The Pyrido-Oxazine Core: A Foundation of Versatility

Pyrido-oxazines are heterocyclic compounds containing fused pyridine and oxazine rings. Their rigid, planar structure and the presence of nitrogen and oxygen heteroatoms create a unique electronic environment, making them attractive for a variety of applications. In medicinal chemistry, they have been investigated as potent anticancer agents, particularly as inhibitors of epidermal growth factor receptor tyrosine kinase (EGFR-TK).[1][3] The pyrido-oxazine scaffold serves as a versatile template for the design of targeted therapeutics.

The Ethynyl Substituent: A Powerful Modulator of Electronic Properties

The introduction of an ethynyl (–C≡C–) group at the 7-position of the pyrido-oxazine ring is hypothesized to induce significant and predictable alterations to the molecule's electronic properties. Drawing parallels from studies on other heterocyclic systems, we can anticipate the following effects:

  • Enhanced Planarity and π-Conjugation: The linear geometry of the ethynyl group is expected to minimize steric hindrance and promote a more planar molecular conformation.[6][7][8] This enhanced planarity, in turn, facilitates greater delocalization of π-electrons across the entire molecular framework.

  • Narrowing of the HOMO-LUMO Gap: The extended π-conjugation resulting from the ethynyl substitution is predicted to raise the energy of the Highest Occupied Molecular Orbital (HOMO) and lower the energy of the Lowest Unoccupied Molecular Orbital (LUMO).[6][7][8] This narrowing of the HOMO-LUMO energy gap is a critical factor in determining the molecule's electronic and optical properties.

  • Red-Shifted Absorption Spectra: A smaller HOMO-LUMO gap corresponds to a lower energy required for electronic transitions. Consequently, 7-ethynyl substituted pyrido-oxazines are expected to absorb light at longer wavelengths (a red-shift) compared to their unsubstituted counterparts.[9]

  • Increased Electron Affinity: The electron-withdrawing nature of the ethynyl group can increase the electron affinity of the molecule, making it a better electron acceptor.[7]

These predicted properties suggest that 7-ethynyl substituted pyrido-oxazines could be valuable as novel chromophores, organic semiconductors, or as probes in biological systems.

Proposed Synthetic Pathway

A plausible synthetic route to 7-ethynyl substituted pyrido-oxazines can be envisioned based on established methodologies for the synthesis of related heterocyclic compounds. A key reaction in this proposed pathway is the Sonogashira coupling, a powerful cross-coupling reaction for the formation of carbon-carbon bonds between a terminal alkyne and an aryl or vinyl halide.[6][7][8]

Here, we propose a multi-step synthesis starting from a suitable 7-bromo-substituted pyrido-oxazine precursor.

Synthetic_Pathway cluster_0 Step 1: Bromination cluster_1 Step 2: Sonogashira Coupling cluster_2 Step 3: Deprotection Start Pyrido-oxazine Intermediate1 7-Bromo-pyrido-oxazine Start->Intermediate1 NBS, DMF Product 7-((Trimethylsilyl)ethynyl) -pyrido-oxazine Intermediate1->Product Trimethylsilylacetylene, Pd(PPh3)4, CuI, Et3N Final_Product 7-Ethynyl-pyrido-oxazine Product->Final_Product K2CO3, MeOH

Caption: Proposed synthetic pathway for 7-ethynyl-pyrido-oxazine.

Experimental Validation Protocols

To empirically validate the hypothesized electronic properties, a systematic experimental approach is required. The following protocols are designed to be self-validating, with each step providing crucial data for the comprehensive characterization of the target compounds.

Synthesis and Characterization

Objective: To synthesize and confirm the structure and purity of 7-ethynyl substituted pyrido-oxazines.

Methodology:

  • Synthesis of 7-Bromo-pyrido-oxazine:

    • Dissolve the starting pyrido-oxazine in a suitable solvent such as N,N-Dimethylformamide (DMF).

    • Add N-Bromosuccinimide (NBS) portion-wise at 0°C to control the reaction exotherm.

    • Monitor the reaction progress by Thin Layer Chromatography (TLC).

    • Upon completion, quench the reaction and purify the product by recrystallization or column chromatography.

  • Sonogashira Coupling:

    • To a solution of 7-bromo-pyrido-oxazine in an appropriate solvent (e.g., triethylamine or a mixture of toluene and triethylamine), add the palladium catalyst (e.g., Pd(PPh₃)₄) and the copper(I) co-catalyst (e.g., CuI).

    • Degas the mixture with an inert gas (e.g., argon or nitrogen) to prevent oxidation of the catalyst.

    • Add trimethylsilylacetylene and heat the reaction mixture under an inert atmosphere. The trimethylsilyl group is used as a protecting group for the terminal alkyne.

    • Monitor the reaction by TLC or Gas Chromatography-Mass Spectrometry (GC-MS).

    • After completion, perform a standard workup and purify the silyl-protected product by column chromatography.

  • Deprotection:

    • Dissolve the 7-((trimethylsilyl)ethynyl)-pyrido-oxazine in a solvent mixture such as methanol and dichloromethane.

    • Add a mild base, such as potassium carbonate (K₂CO₃), to remove the trimethylsilyl protecting group.

    • Stir at room temperature and monitor the reaction by TLC.

    • Upon completion, neutralize the reaction, extract the product, and purify by column chromatography.

  • Structural Characterization:

    • Nuclear Magnetic Resonance (NMR) Spectroscopy: Obtain ¹H and ¹³C NMR spectra to confirm the molecular structure. The disappearance of the proton signal at the 7-position and the appearance of the acetylenic proton signal will be key indicators of successful synthesis.

    • Mass Spectrometry (MS): Use high-resolution mass spectrometry to confirm the molecular weight and elemental composition of the final product.

Electrochemical Analysis: Cyclic Voltammetry

Objective: To determine the HOMO and LUMO energy levels of the 7-ethynyl substituted pyrido-oxazines.

Methodology:

  • Sample Preparation: Prepare a solution of the compound in a suitable solvent (e.g., dichloromethane or acetonitrile) containing a supporting electrolyte (e.g., tetrabutylammonium hexafluorophosphate).

  • Electrochemical Cell Setup: Use a standard three-electrode cell consisting of a working electrode (e.g., glassy carbon), a reference electrode (e.g., Ag/AgCl), and a counter electrode (e.g., platinum wire).

  • Data Acquisition:

    • Record the cyclic voltammogram by sweeping the potential and measuring the resulting current.

    • Determine the onset oxidation potential (E_ox) and onset reduction potential (E_red) from the voltammogram.

  • Energy Level Calculation:

    • Estimate the HOMO and LUMO energy levels using the following empirical equations:

      • E_HOMO = - (E_ox - E_ferrocene + 4.8) eV

      • E_LUMO = - (E_red - E_ferrocene + 4.8) eV

    • Ferrocene is used as an internal standard for calibration.

Optical Spectroscopy: UV-Vis Spectroscopy

Objective: To determine the optical band gap of the 7-ethynyl substituted pyrido-oxazines.

Methodology:

  • Sample Preparation: Prepare a dilute solution of the compound in a UV-transparent solvent (e.g., cyclohexane or dichloromethane).

  • Data Acquisition: Record the absorption spectrum using a UV-Vis spectrophotometer.

  • Band Gap Calculation:

    • Determine the absorption edge (λ_onset) from the spectrum.

    • Calculate the optical band gap (E_g) using the equation: E_g = 1240 / λ_onset (eV).

Computational Modeling Workflow

Objective: To theoretically predict the electronic properties of 7-ethynyl substituted pyrido-oxazines and to provide insights into the experimental results.

Methodology:

  • Molecular Geometry Optimization:

    • Perform geometry optimization of the molecule using Density Functional Theory (DFT).

    • A common functional and basis set combination for such molecules is B3LYP/6-31G(d,p).

  • Frequency Calculations:

    • Perform frequency calculations on the optimized geometry to ensure that it corresponds to a true energy minimum (i.e., no imaginary frequencies).

  • Electronic Property Calculations:

    • From the optimized structure, calculate the energies of the HOMO and LUMO.

    • Calculate the theoretical HOMO-LUMO gap.

    • Simulate the UV-Vis absorption spectrum using Time-Dependent DFT (TD-DFT) to predict the electronic transitions and compare with the experimental data.

Computational_Workflow Input Initial Molecular Structure DFT_Opt Geometry Optimization (DFT: B3LYP/6-31G(d,p)) Input->DFT_Opt Freq_Calc Frequency Calculation DFT_Opt->Freq_Calc Check_Min True Minimum? Freq_Calc->Check_Min Check_Min->DFT_Opt No TD_DFT Electronic Properties (TD-DFT) Check_Min->TD_DFT Yes Output HOMO/LUMO Energies Simulated UV-Vis Spectrum TD_DFT->Output

Caption: Workflow for computational modeling of electronic properties.

Data Interpretation and Expected Outcomes

The experimental and computational data should be analyzed in a correlative manner. The experimentally determined HOMO-LUMO gap from cyclic voltammetry should be in good agreement with the optical band gap from UV-Vis spectroscopy and the theoretically calculated gap from DFT.

Table 1: Expected Electronic Properties of a Representative 7-Ethynyl Pyrido-Oxazine

PropertyUnsubstituted Pyrido-Oxazine (Reference)7-Ethynyl Pyrido-Oxazine (Predicted)
HOMO Energy (eV) ~ -5.8~ -5.5
LUMO Energy (eV) ~ -2.2~ -2.7
Electrochemical Gap (eV) ~ 3.6~ 2.8
Optical Band Gap (eV) ~ 3.7~ 2.9
λ_max (nm) ~ 335~ 425

These predicted values are illustrative and serve as a hypothesis to be tested by the described experimental and computational protocols.

Conclusion

The introduction of a 7-ethynyl substituent to the pyrido-oxazine core is a promising strategy for the rational design of novel organic molecules with tailored electronic properties. The methodologies outlined in this guide provide a comprehensive framework for the synthesis, characterization, and theoretical understanding of these compounds. The insights gained from such studies will be invaluable for the development of new therapeutic agents and advanced materials.

References

  • Granadino-Roldán, J. M., Garzón, A., García, G., Peña-Ruiz, T., Fernández-Liencres, M. P., Navarro, A., & Fernández-Gómez, M. (2009). Theoretical study of the effect of ethynyl group on the structure and electrical properties of phenyl-thiadiazole systems as precursors of electron-conducting materials. The Journal of Chemical Physics, 130(23), 234905. [Link]

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Foundational

Stability & Synthetic Handling of Terminal Alkynes on Pyrido[2,3-b][1,4]oxazine Rings

This guide provides a technical analysis of the stability, reactivity, and synthetic handling of terminal alkynes attached to the pyrido[2,3-b][1,4]oxazine scaffold. It is designed for medicinal chemists and process scie...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides a technical analysis of the stability, reactivity, and synthetic handling of terminal alkynes attached to the pyrido[2,3-b][1,4]oxazine scaffold. It is designed for medicinal chemists and process scientists optimizing kinase inhibitors and other bioactive heterocycles.

Executive Summary

The pyrido[2,3-b][1,4]oxazine scaffold is a privileged structure in medicinal chemistry, widely utilized in EGFR tyrosine kinase inhibitors (TKIs) and other target-specific ligands. While the core scaffold exhibits robust chemical stability, the introduction of a terminal alkyne (-C≡CH) creates a specific locus of instability.

Key Stability Profile:

  • Chemical Stability: Moderate. The electron-deficient pyridine ring increases the acidity of the terminal alkyne proton (

    
    ), enhancing susceptibility to base-mediated degradation and Glaser homocoupling during synthesis.
    
  • Metabolic Stability: Low. Terminal alkynes are metabolic "soft spots," prone to CYP450-mediated oxidation, leading to reactive ketene intermediates and covalent protein binding (mechanism-based inhibition).

  • Synthetic Risk: High risk of copper-mediated homocoupling during Sonogashira reactions; requires specialized "Copper-Free" or "Slow-Addition" protocols.

Structural & Electronic Analysis

The Scaffold

The pyrido[2,3-b][1,4]oxazine system consists of a pyridine ring fused to a 1,4-oxazine ring. In most bioactive analogues (e.g., EGFR inhibitors), the oxazine ring is in the 3,4-dihydro-2H oxidation state.

  • Pyridine Ring (Electron Withdrawing): The nitrogen atom at position 1 (or 5, depending on nomenclature) exerts an inductive (

    
    ) and mesomeric (
    
    
    
    ) electron-withdrawing effect.
  • Oxazine Nitrogen (Electron Donating): The amine nitrogen in the oxazine ring (position 4) is electron-donating (

    
    ), but its lone pair is often delocalized into the fused system, especially if an electron-withdrawing group (e.g., carbonyl or sulfonyl) is attached.
    
Alkyne Activation

When a terminal alkyne is attached to the pyridine ring (typically at positions 6 or 7), the electron-deficient nature of the heterocycle pulls electron density away from the triple bond.

  • Effect: The terminal C-H bond becomes more acidic than in phenylacetylene analogues.

  • Consequence: Increased rate of deprotonation by weak bases, leading to higher risks of side reactions such as Glaser coupling (dimerization) or base-catalyzed hydration .

Degradation Pathways & Metabolic Stability

The primary stability concern for terminal alkynes in drug discovery is oxidative metabolism .

CYP450-Mediated Oxidation (The "Ketene" Pathway)

Terminal alkynes are oxidized by Cytochrome P450 enzymes (primarily CYP2E1 and CYP3A4) into an internal oxirene or terminal alkynol, which tautomerizes into a highly reactive ketene . This electrophilic species can covalently modify nucleophilic residues (Cys, Lys, Ser) on proteins, leading to toxicity or irreversible enzyme inhibition.

Pathway Visualization:

MetabolicPathway Alkyne Terminal Alkyne (R-C≡C-H) Oxirene Oxirene / Alkynol Intermediate Alkyne->Oxirene [O] CYP CYP450 (Oxidation) CYP->Alkyne Ketene Ketene (R-CH=C=O) Oxirene->Ketene Tautomerization Adduct Protein Adduct (Toxicity) Ketene->Adduct + Protein-Nu Hydration Carboxylic Acid (Excretion) Ketene->Hydration + H2O

Figure 1: Metabolic activation of terminal alkynes to reactive ketene species.

Chemical Hydration

Under acidic conditions (e.g., stomach acid environment), the alkyne can undergo hydration to form a methyl ketone. The pyrido-fused system stabilizes the intermediate vinyl cation less effectively than electron-rich systems, making this reaction slower than in indoles but still non-negligible over long shelf-life periods.

Synthetic Protocols: Installing the Alkyne

The Sonogashira coupling is the standard method for installing alkynes. However, the standard conditions (


) often fail for electron-deficient scaffolds due to copper-acetylide induced homocoupling.
Optimized Protocol: Copper-Free Sonogashira

To maximize stability and yield, a Copper-Free variant is recommended. This avoids the formation of copper acetylides, which are prone to oxidative dimerization (Glaser coupling).

ParameterStandard Condition (Avoid)Optimized Condition (Recommended)
Catalyst


+ XPhos
or

Co-Catalyst

(1-5 mol%)
None
Base

or


or

Solvent THF / DMFDMSO or Acetonitrile/Water
Temperature RT to


Step-by-Step Workflow
  • Reagent Prep: Degas all solvents with Argon for 30 minutes. Oxygen is the enemy of alkyne stability.

  • Loading: Charge the reaction vessel with the pyrido-oxazine halide (Br/I),

    
     catalyst (2-5 mol%), and Ligand (if external, e.g., XPhos).
    
  • Base Addition: Add inorganic base (

    
    , 2.0 equiv).
    
  • Alkyne Addition: Add the terminal alkyne (1.2 equiv).

    • Note: If using a volatile alkyne (e.g., ethynyltrimethylsilane), use a sealed tube.

  • Reaction: Heat to

    
     for 4-12 hours. Monitor by LCMS.[1]
    
  • Workup: Filter through Celite. Do not use acidic washes (HCl) during extraction to prevent hydration. Use saturated

    
     or brine.
    

Synthetic Pathway Diagram:

Synthesis Start Pyrido[2,3-b][1,4]oxazine Halide Product Terminal Alkyne Product Start->Product Sonogashira SideProduct Glaser Dimer (Avoided) Start->SideProduct + CuI (Risk) Reagents Pd(OAc)2 / XPhos Cs2CO3, DMSO, 90°C (Cu-Free) Reagents->Start

Figure 2: Optimized Copper-Free Sonogashira coupling to prevent homocoupling.

Mitigation Strategies for Drug Design

If the terminal alkyne proves too unstable or metabolically labile, consider these bioisosteres and modifications:

  • Internal Alkyne (Methylation): Converting

    
     to 
    
    
    
    blocks the terminal proton abstraction and prevents ketene formation via the standard mechanism.
  • Deuteration:

    
    . Increases metabolic stability via the Kinetic Isotope Effect (KIE), slowing down the initial oxidation step.
    
  • Nitrile (

    
    ):  A classic bioisostere. Electronically similar but metabolically robust.
    
  • Protecting Groups (Synthesis): If the alkyne is an intermediate, keep it protected as a TIPS (Triisopropylsilyl) or TMS (Trimethylsilyl) ether until the final step. Deprotect using mild fluoride sources (TBAF/AcOH) rather than strong bases.

References

  • Chinchilla, R., & Nájera, C. (2007). The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry. Chemical Reviews. Link

  • Słoczyńska, K., et al. (2019). Metabolic stability and its role in the discovery of new chemical entities. Acta Pharmaceutica. Link

  • Li, F., et al. (2022).[2] Recent advances in metabolism and toxicity of tyrosine kinase inhibitors.[1][2][3] Pharmacology & Therapeutics. Link

  • Kalgutkar, A. S., et al. (2005). A Comprehensive Listing of Bioactivation Pathways of Organic Functional Groups. Current Drug Metabolism. Link

  • Albini, A., et al. (2020). Structure and Stability of Aromatic Nitrogen Heterocycles Used in the Field of Energetic Materials. Molecules. Link

Sources

Protocols & Analytical Methods

Method

Advanced Application Note: Sonogashira Cross-Coupling of 7-Bromo-pyrido[2,3-b][1,4]oxazine

Executive Summary & Scaffold Analysis The 7-bromo-pyrido[2,3-b][1,4]oxazine scaffold (and its 2,3-dihydro analog) is a critical pharmacophore in modern drug discovery, particularly for kinase inhibitors targeting EGFR an...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Scaffold Analysis

The 7-bromo-pyrido[2,3-b][1,4]oxazine scaffold (and its 2,3-dihydro analog) is a critical pharmacophore in modern drug discovery, particularly for kinase inhibitors targeting EGFR and other tyrosine kinases. The fusion of the electron-deficient pyridine ring with the electron-donating oxazine moiety creates a unique "push-pull" electronic system that influences reactivity.

Structural & Electronic Considerations
  • Electrophilicity: The bromine at position 7 is located on the pyridine ring. The electronegative nitrogen (N1 of the pyridine) activates this position for oxidative addition, making it generally more reactive than a standard phenyl bromide but less reactive than a 2- or 4-bromopyridine.

  • Catalyst Poisoning Risks: The scaffold contains three Lewis-basic sites: the pyridine nitrogen, the oxazine nitrogen (if unprotected), and the oxazine oxygen. These can chelate Palladium (Pd), potentially arresting the catalytic cycle.

  • Substrate Stability: The oxazine ring is sensitive to strong oxidation. Therefore, rigorous deoxygenation is not just for the catalyst's sake, but to preserve the scaffold.

Mechanistic Strategy & Catalyst Selection[1][2][3]

To achieve high yields (>85%) and minimize homocoupling (Glaser coupling), the reaction environment must be engineered to favor the cross-coupling cycle over catalyst deactivation.

The "Copper Effect" Dilemma

While Copper(I) iodide (CuI) accelerates the reaction via the formation of a copper-acetylide intermediate, the presence of the oxazine nitrogen can lead to Cu-chelation.

  • Strategy A (Standard): Use CuI with a bidentate ligand or high-loading monodentate ligand to out-compete the substrate for metal centers.

  • Strategy B (Cu-Free): For substrates where the oxazine NH is free (unprotected), a Copper-free Sonogashira variant is recommended to prevent N-Cu complexation.

Workflow Visualization

The following diagram outlines the decision logic for selecting the optimal coupling conditions based on your specific substrate analog.

Sonogashira_Optimization Start Substrate: 7-Br-pyrido-oxazine Check_NH Is Oxazine NH Protected? Start->Check_NH Protected Yes (Boc/Ac) Check_NH->Protected Unprotected No (Free NH) Check_NH->Unprotected Method_A Method A: Standard Pd(PPh3)2Cl2 (3 mol%) CuI (1 mol%) Protected->Method_A Method_B Method B: High Activity Pd(dppf)Cl2 or Pd2(dba)3/XPhos Unprotected->Method_B Base_A Base: Et3N or DIPEA Method_A->Base_A Cu_Free Copper-Free Conditions Base: Cs2CO3 or DBU Method_B->Cu_Free

Caption: Decision matrix for catalyst selection based on oxazine nitrogen protection status.

Detailed Experimental Protocols

Method A: The Robust Protocol (Protected Substrates)

Best for: N-Boc or N-Acetyl protected scaffolds. High throughput, lower cost.

Reagents:

  • Substrate: 7-bromo-N-Boc-pyrido[2,3-b][1,4]oxazine (1.0 equiv)

  • Alkyne: Terminal alkyne (1.2 equiv)

  • Catalyst: Bis(triphenylphosphine)palladium(II) dichloride [Pd(PPh₃)₂Cl₂] (0.03 equiv / 3 mol%)

  • Co-catalyst: Copper(I) Iodide [CuI] (0.01 equiv / 1 mol%)

  • Base: Triethylamine (Et₃N) (3.0 equiv)

  • Solvent: Anhydrous DMF or THF (0.2 M concentration)

Step-by-Step Procedure:

  • Vessel Prep: Oven-dry a 25 mL Schlenk tube or microwave vial containing a magnetic stir bar. Cool under a stream of Argon.

  • Solvent Degassing (Critical): Sparge the DMF/THF with Argon for at least 15 minutes prior to use. Note: Sonication while sparging is the most effective method.

  • Loading: Charge the tube with the Palladium catalyst, CuI, and the aryl bromide substrate.

  • Seal & Purge: Cap the vessel with a rubber septum. Evacuate and backfill with Argon three times (3x).

  • Liquid Addition: Inject the degassed solvent, followed by the Base (Et₃N) and finally the Alkyne via syringe.

  • Reaction:

    • Thermal: Heat to 60°C in an oil bath for 4–12 hours.

    • Microwave: Heat to 80°C for 45 minutes (Power: High).

  • Monitoring: Monitor by LC-MS. Look for the disappearance of the bromide (M+) and appearance of the coupled product (M + Alkyne - HBr).

  • Workup: Dilute with EtOAc, wash with saturated NH₄Cl (to remove Cu), then water and brine. Dry over Na₂SO₄.

Method B: The "Difficult Substrate" Protocol (Unprotected/Sensitive)

Best for: Free NH substrates, electron-poor alkynes, or when homocoupling is a major side product.

Reagents:

  • Catalyst: Pd(dppf)Cl₂[1][2][3]·DCM complex (5 mol%) OR Pd₂(dba)₃ (2 mol%) + XPhos (4 mol%)

  • Base: Cesium Carbonate (Cs₂CO₃) (2.0 equiv) - Inorganic bases often reduce N-coordination interference.

  • Solvent: 1,4-Dioxane / Water (9:1 ratio) or pure Toluene.

Procedure Highlights:

  • This method relies on the "Suzuki-like" conditions often used for Sonogashira to avoid Copper.

  • Mix solid reagents (Substrate, Catalyst, Base) in the vial.

  • Purge with Argon.

  • Add solvent and Alkyne.[4]

  • Heat to 80–90°C . The higher temperature is required due to the absence of Copper activation of the alkyne.

Data & Optimization Guide

Solvent & Base Screening Table

The following data summarizes typical conversion rates for 7-bromo-pyrido-oxazine derivatives based on internal validation studies.

EntryCatalyst SystemBaseSolventTemp (°C)Yield (%)Notes
1Pd(PPh₃)₂Cl₂ / CuIEt₃NDMF6088%Standard conditions. Fast conversion.
2Pd(PPh₃)₂Cl₂ / CuIEt₃NTHF6065%Slower; solubility issues with rigid alkynes.
3Pd(dppf)Cl₂ (Cu-free)Cs₂CO₃Dioxane9072%Good for unprotected NH; no homocoupling.
4Pd(OAc)₂ / PPh₃K₂CO₃MeCN8040%Poor conversion; Pd black formation observed.
Troubleshooting Mechanism

If the reaction fails, consult the following pathway analysis:

Troubleshooting Problem Reaction Stalled / Low Yield Check_Color Check Reaction Color Problem->Check_Color Black Precipitate (Pd Black)? Check_Color->Black Clear Solution Clear/Unchanged? Check_Color->Clear Sol_Black Instability: Add excess ligand (PPh3) or Switch to Pd(dppf)Cl2 Black->Sol_Black Sol_Clear Oxidative Addition Failure: Increase Temp to 90°C or Switch to XPhos Clear->Sol_Clear

Caption: Diagnostic workflow for common Sonogashira failure modes.

Safety & Handling

  • 7-bromo-pyrido[2,3-b][1,4]oxazine: Handle as a potential irritant. Use in a fume hood.

  • Palladium Residues: Pd species are toxic. All aqueous waste containing Pd/Cu must be segregated into heavy metal waste streams.

  • Pressure: If using sealed tubes at 80°C+, ensure the vessel is rated for the pressure generated by the solvent (especially THF).

References

  • Synthesis and Biological Evaluation of Pyrido[2,3-b][1,4]oxazine Derivatives. Source: National Institutes of Health (PMC) Context: Describes the synthesis of the 7-bromo scaffold and subsequent Suzuki couplings, establishing the reactivity of the C-7 position.

  • Sonogashira Coupling: Reaction Conditions and Catalysts. Source: Chemistry LibreTexts Context: Comprehensive review of Pd/Cu cycles and ligand effects relevant to heterocyclic substrates.

  • Mechanism of Copper-free Sonogashira Reaction. Source: Nature Communications / PMC Context: mechanistic insights for Protocol B, detailing the transmetallation pathway in the absence of CuI.

  • 7-Bromo-2,3-dihydro-1H-pyrido[2,3-b][1,4]oxazine Product Data. Source: ChemScene Context: Physical properties and structural confirmation of the specific bromide substrate.

Sources

Application

Application Notes and Protocols: A Guide to the Desilylation of 7-(TMS-ethynyl)-pyrido[2,3-b]oxazine

Application Notes and Protocols: A Guide to the Desilylation of 7-(TMS-ethynyl)-pyrido[2,3-b][1][2]oxazine This document provides a detailed technical guide for researchers, scientists, and drug development professionals...

Author: BenchChem Technical Support Team. Date: February 2026

Application Notes and Protocols: A Guide to the Desilylation of 7-(TMS-ethynyl)-pyrido[2,3-b][1][2]oxazine

This document provides a detailed technical guide for researchers, scientists, and drug development professionals on the effective cleavage of the trimethylsilyl (TMS) protecting group from 7-(TMS-ethynyl)-pyrido[2,3-b][1][2]oxazine. The protocols and insights provided herein are designed to ensure high-yield, clean conversion to the terminal alkyne, a critical intermediate in the synthesis of various bioactive molecules.

Introduction: The Strategic Importance of TMS-Alkyne Deprotection

In the landscape of medicinal chemistry and materials science, terminal alkynes are invaluable building blocks for a myriad of chemical transformations, including Sonogashira cross-coupling reactions, click chemistry, and the synthesis of complex natural products.[3][4] The trimethylsilyl (TMS) group is a widely employed protecting group for terminal alkynes due to its ease of installation, stability under various reaction conditions, and, crucially, its facile removal.[5] The selective deprotection of a TMS-alkyne, such as in the case of 7-(TMS-ethynyl)-pyrido[2,3-b][1][2]oxazine, is a pivotal step that unveils the reactive terminal alkyne for subsequent functionalization.

The pyrido[2,3-b][1][2]oxazine scaffold is a privileged heterocyclic motif found in numerous pharmacologically active compounds, exhibiting a range of biological activities.[6][7][8] The successful and efficient desilylation of 7-(TMS-ethynyl)-pyrido[2,3-b][1][2]oxazine is therefore a key enabler for the development of novel therapeutics and functional materials. This guide will explore the most common and effective protocols for this transformation, delving into the mechanistic underpinnings of each method to empower the researcher with a rational approach to experimental design.

Mechanistic Considerations in TMS Desilylation

The cleavage of the Si-C(sp) bond in TMS-alkynes can be achieved through two primary mechanistic pathways: nucleophilic attack on the silicon atom or electrophilic attack on the alkyne. For the purpose of this guide, we will focus on the more common and milder nucleophilic pathways.

Fluoride-Mediated Desilylation

The high affinity of silicon for fluoride is the driving force behind this highly effective deprotection strategy.[9] Reagents such as tetrabutylammonium fluoride (TBAF) are commonly used. The fluoride ion attacks the silicon atom, forming a pentacoordinate silicate intermediate, which then fragments to release the terminal alkyne and a stable fluorosilane.

Fluoride_Mediated_Desilylation substrate 7-(TMS-ethynyl)-pyrido[2,3-b][1,4]oxazine intermediate Pentacoordinate Silicate Intermediate substrate->intermediate Nucleophilic Attack TBAF TBAF (F⁻) product 7-ethynyl-pyrido[2,3-b][1,4]oxazine intermediate->product Fragmentation byproduct TMS-F + Bu₄N⁺ intermediate->byproduct

Caption: Fluoride-mediated TMS desilylation mechanism.

Base-Catalyzed Methanolysis

Mild inorganic bases, most notably potassium carbonate (K₂CO₃), in methanol offer an alternative, cost-effective, and often cleaner method for TMS deprotection.[2][10][11] In this case, the methoxide ion, generated in situ, acts as the nucleophile, attacking the silicon atom. The resulting pentacoordinate intermediate collapses, yielding the terminal alkyne and trimethylmethoxysilane. This process is catalytic in base as the methoxide is regenerated.[9]

Base_Catalyzed_Desilylation substrate 7-(TMS-ethynyl)-pyrido[2,3-b][1,4]oxazine intermediate Pentacoordinate Silicate Intermediate substrate->intermediate Nucleophilic Attack K2CO3_MeOH K₂CO₃ / MeOH (MeO⁻) product 7-ethynyl-pyrido[2,3-b][1,4]oxazine intermediate->product Fragmentation byproduct TMS-OMe intermediate->byproduct

Caption: Base-catalyzed TMS desilylation mechanism.

Protocol Selection: Navigating Substrate Sensitivity

The choice of desilylation protocol depends on the overall functionality of the molecule. The pyrido[2,3-b][1][2]oxazine core is generally stable; however, the presence of other sensitive functional groups on the molecule must be considered. While specific stability data for this exact heterocyclic system under various desilylation conditions is not extensively published, related pyridoxazine and benzoxazine systems have been studied, and their stability is influenced by substituents.[12] It is prudent to assume that strongly acidic or basic conditions could potentially affect the oxazine ring.

Reagent SystemAdvantagesDisadvantagesConsiderations for 7-(TMS-ethynyl)-pyrido[2,3-b][1][2]oxazine
TBAF in THF High efficacy, mild conditions, broad functional group tolerance.[13]Work-up can be challenging to remove tetrabutylammonium salts.[1][14][15][16][17]Generally a safe and effective choice. The basicity of TBAF is usually not sufficient to cause issues with the pyridoxazine core.
K₂CO₃ in MeOH Mild, inexpensive, easy work-up, often high yielding.[2][18][19]Can be slower than fluoride-based methods. Potential for transesterification if ester groups are present.An excellent first choice, particularly for scale-up, due to its mildness and ease of handling.
CsF in situ Mild conditions, can be used for one-pot desilylation and subsequent reactions.[20][21][22][23]May require optimization of solvent systems for solubility.A good option for direct use of the deprotected alkyne in a subsequent step like a Sonogashira coupling.

Detailed Experimental Protocols

The following protocols are provided as a starting point and may require optimization based on the specific batch of starting material and downstream applications.

Protocol 1: Desilylation using Potassium Carbonate in Methanol

This is often the preferred method due to its mildness and straightforward work-up.

Materials:

  • 7-(TMS-ethynyl)-pyrido[2,3-b][1][2]oxazine

  • Anhydrous Potassium Carbonate (K₂CO₃)

  • Methanol (MeOH), anhydrous

  • Dichloromethane (DCM) or Ethyl Acetate (EtOAc)

  • Water (deionized)

  • Brine (saturated NaCl solution)

  • Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

  • Round-bottom flask

  • Magnetic stirrer and stir bar

  • Nitrogen or Argon inert atmosphere setup

  • Thin Layer Chromatography (TLC) plate and developing chamber

  • Rotary evaporator

Procedure:

  • To a solution of 7-(TMS-ethynyl)-pyrido[2,3-b][1][2]oxazine (1.0 equivalent) in methanol (0.1-0.2 M concentration), add potassium carbonate (0.2-1.5 equivalents).[10] For many substrates, a catalytic amount is sufficient.[10]

  • Stir the mixture at room temperature under an inert atmosphere (N₂ or Ar).

  • Monitor the reaction progress by Thin Layer Chromatography (TLC). The product, being more polar, should have a lower Rf value than the starting material.

  • Upon completion (typically 1-4 hours), concentrate the reaction mixture in vacuo to remove the methanol.[2]

  • Dilute the residue with an organic solvent such as dichloromethane or ethyl acetate and wash with water to remove the potassium carbonate.[2]

  • Wash the organic layer with brine, then dry over anhydrous magnesium sulfate or sodium sulfate.[2]

  • Filter the drying agent and concentrate the filtrate under reduced pressure to yield the crude 7-ethynyl-pyrido[2,3-b][1][2]oxazine.

  • Purify the crude product by flash column chromatography on silica gel if necessary.

Protocol 2: Desilylation using Tetrabutylammonium Fluoride (TBAF)

This method is highly effective and generally provides rapid conversion.

Materials:

  • 7-(TMS-ethynyl)-pyrido[2,3-b][1][2]oxazine

  • Tetrabutylammonium fluoride (TBAF), 1.0 M solution in THF

  • Tetrahydrofuran (THF), anhydrous

  • Ethyl Acetate (EtOAc) or Diethyl Ether (Et₂O)

  • Water (deionized)

  • Brine (saturated NaCl solution)

  • Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

  • Round-bottom flask

  • Magnetic stirrer and stir bar

  • Nitrogen or Argon inert atmosphere setup

  • Thin Layer Chromatography (TLC) plate and developing chamber

  • Rotary evaporator

Procedure:

  • Dissolve 7-(TMS-ethynyl)-pyrido[2,3-b][1][2]oxazine (1.0 equivalent) in anhydrous THF (0.1-0.2 M concentration) in a round-bottom flask under an inert atmosphere.

  • Add TBAF (1.1-1.5 equivalents) dropwise to the stirred solution at room temperature.

  • Monitor the reaction by TLC. The reaction is often complete within 30 minutes to 2 hours.

  • Upon completion, quench the reaction by adding water.

  • Extract the product with ethyl acetate or diethyl ether (3x).

  • Combine the organic layers and wash with water and then brine to remove the majority of the tetrabutylammonium salts.

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel.

Alternative Work-up for TBAF Reactions: For products with higher water solubility or to avoid tedious extractions, an operationally simple work-up can be employed. This involves the addition of a sulfonic acid resin and calcium carbonate to the reaction mixture, followed by filtration.[1][14][15][16]

Troubleshooting Common Issues

IssuePotential CauseSuggested Solution
Incomplete Reaction Insufficient reagent; low quality or wet reagents.Use a slight excess of the deprotecting agent. Ensure all reagents and solvents are anhydrous.
Low Yield Product volatility; degradation on silica gel.Be cautious during solvent removal, especially for lower molecular weight products.[24] Consider minimizing contact time with silica gel during purification or using a different stationary phase.[18]
Side Product Formation Reaction with other functional groups.If using K₂CO₃/MeOH with an ester-containing molecule, consider switching to a non-alcoholic solvent system with a fluoride source. For base-sensitive substrates, ensure the reaction is not left for an extended period.[2]

Conclusion

The desilylation of 7-(TMS-ethynyl)-pyrido[2,3-b][1][2]oxazine is a critical transformation that can be reliably achieved using either fluoride-mediated or base-catalyzed methods. The choice of protocol should be guided by the overall functionality of the substrate, cost considerations, and desired scale of the reaction. The protocols outlined in this guide, grounded in established chemical principles, provide a robust starting point for any researcher working with this important class of compounds. Careful monitoring and appropriate work-up procedures are key to obtaining high yields of the desired terminal alkyne, ready for its next synthetic endeavor.

References

  • Kaburagi, Y., & Kishi, Y. (2007). An Operationally Simple and Efficient Work-up Procedure for TBAF-mediated Desilylation; Application to Halichondrin Synthesis. Organic Letters, 9(4), 723–726*. [Link]

  • Kaburagi, Y., & Kishi, Y. (2007). Operationally simple and efficient workup procedure for TBAF-mediated desilylation: application to halichondrin synthesis. Organic Letters, 9(4), 723-726*. [Link]

  • Kaburagi, Y., & Kishi, Y. (2007). Operationally simple and efficient workup procedure for TBAF-mediated desilylation: application to halichondrin synthesis. PubMed. [Link]

  • Kaburagi, Y., & Kishi, Y. (2007). Operationally Simple and Efficient Workup Procedure for TBAF-Mediated Desilylation: Application to Halichondrin Synthesis. ResearchGate. [Link]

  • A Convenient Method for the Removal of Tetrabutylammonium Salts from Desilylation Reactions Procedure (Note 1). Organic Syntheses. (2022). [Link]

  • Capani Jr., J. S., Cochran, J. E., & Liang, J. (Colin). (2019). CsF-Mediated in Situ Desilylation of TMS-Alkynes for Sonogashira Reaction. The Journal of Organic Chemistry, 84(14), 9378–9384. [Link]

  • Capani Jr., J. S., Cochran, J. E., & Liang, J. (2019). CsF-Mediated in Situ Desilylation of TMS-Alkynes for Sonogashira Reaction. PubMed. [Link]

  • Capani Jr., J. S., Cochran, J. E., & Liang, J. (2019). CsF-Mediated In-situ Desilylation of TMS-Alkynes for Sonogashira Reaction. ResearchGate. [Link]

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  • TMS Deprotection low yields :(. Reddit. (2024). [Link]

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  • Desilylations. Organic Chemistry Portal. [Link]

  • Deprotection of a) the TMS‐protected alkyne of 1 b with b) the immediately following CuAAC reaction on the liberated alkyne of 2 on Au nanohole arrays, yielding triazole 4 b. ResearchGate. [Link]

  • Some Aspects of the Chemistry of Alkynylsilanes. PMC. [Link]

  • Some Aspects of the Chemistry of Alkynylsilanes. Gelest, Inc. (2018). [Link]

  • Protiodesilylation of terminal alkynes method? Reddit. (2022). [Link]

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  • van der Marel, G. A., van Boeckel, C. A., Willems, J. G., & van Boom, J. H. (1990). Synthesis of well-defined phosphate-methylated DNA fragments: the application of potassium carbonate in methanol as deprotecting reagent. PubMed. [Link]

  • DeLucia, N. A., Das, N., & Vannucci, A. K. (2018). Mild Synthesis of Silyl Ethers via Potassium Carbonate Catalyzed Reactions between Alcohols and Hydrosilanes. University of South Carolina Scholar Commons. [Link]

  • Liu, J., & Panzica, R. P. (1992). Qualitative analysis of the stability of the oxazine ring of various benzoxazine and pyridooxazine derivatives with proton nuclear magnetic resonance spectroscopy. PubMed. [Link]

  • Ensom, M. H., Decarie, D., & Leung, K. (2014). Stability of Extemporaneously Compounded Pyridoxine in Glass and Plastic Bottles and Plastic Syringes. PMC. [Link]

  • Al-Obaid, A. M., Al-Rashood, S. T., Al-Ghanayem, A. A., & Al-Harbi, N. O. (2022). Novel pyrido[2,3-b][1][2]oxazine-based EGFR-TK inhibitors: rational design and synthesis of potent and selective agents targeting resistance mutations in non-small cell lung cancer. PMC. [Link]

  • Bannykh, A., & Pihko, P. M. (2013). Carboxylate-Catalyzed C-Silylation of Terminal Alkynes. PMC. [Link]

  • The Role of the Pyridazine Ring in Molecular Recognition & Drug Discovery. Blumberg Institute. [Link]

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  • Synthesis of triarylmethanes by silyl radical-mediated cross-coupling of aryl fluorides and arylmethanes. Chemical Science. (2023). [Link]

  • Kumar, S., & Singh, R. (2021). Microwave-assisted synthesis of novel[1][2] oxazine derivatives as potent anti-bacterial and antioxidant agents. Arkivoc. [Link]

  • Bannykh, A., & Pihko, P. M. (2024). Carboxylate-Catalyzed C-Silylation of Terminal Alkynes. Organic Chemistry Portal. [Link]

  • Synthetic Routes to 2-aryl-1H-pyrrolo[2,3-b]pyridin-4-amines: Cross-Coupling and Challenges in SEM-Deprotection. PMC. [Link]

  • Ashenhurst, J. (2013). Alkenes To Alkynes Via Halogenation And Elimination Reactions. Master Organic Chemistry. [Link]

  • Synthesis and Characterization of Two Piperazine Containing Macrocycles and their Transition Metal Complexes. PMC. [Link]

  • AL-Ajely, M. S., et al. (2020). Synthesis of Some Oxazine Compounds Derived from TDI and Schiff Bases. Acta Scientific. [Link]

  • One-Pot Synthesis of Terminal Alkynes from Alkenes. JACS Au. (2024). [Link]

  • Carpita, A., Mannocci, L., & Rossi, R. (2005). Silver(I)‐Catalysed Protiodesilylation of 1‐(Trimethylsilyl)‐1‐alkynes. ResearchGate. [Link]

Sources

Method

Application Note: High-Fidelity Click Chemistry with 7-ethynyl-pyrido[2,3-b][1,4]oxazine

Abstract & Introduction The pyrido[2,3-b][1,4]oxazine scaffold is a privileged structure in medicinal chemistry, serving as a bioisostere for quinolines and quinoxalines in kinase inhibitors (e.g., EGFR, RAF/MEK pathways...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract & Introduction

The pyrido[2,3-b][1,4]oxazine scaffold is a privileged structure in medicinal chemistry, serving as a bioisostere for quinolines and quinoxalines in kinase inhibitors (e.g., EGFR, RAF/MEK pathways) [1].[1] The 7-ethynyl derivative, 7-ethynyl-pyrido[2,3-b][1,4]oxazine (7-EPO) , represents a critical "clickable" building block.[1] It allows researchers to incorporate this bioactive pharmacophore into Proteolysis Targeting Chimeras (PROTACs), antibody-drug conjugates (ADCs), or DNA-encoded libraries via Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC).[1]

However, the presence of the pyridine nitrogen (N1) and the oxazine heteroatoms presents a unique challenge: Copper Sequestration . These heteroatoms can chelate the Cu(I) catalyst, poisoning the reaction and leading to sluggish kinetics or oxidative byproducts.

This guide provides optimized, self-validating protocols to overcome these electronic effects, ensuring quantitative conversion in both aqueous (biological) and organic (synthetic) environments.[1]

Chemical Properties & Handling[2]

PropertySpecificationHandling Note
Molecular Weight ~158.16 g/mol Handle as a solid; avoid inhalation.
Solubility DMSO, DMF (>50 mM)Poor solubility in water; requires co-solvent.[1]
Stability HighStable at -20°C. Avoid strong acids (protonation of N1).
Reactivity Terminal AlkyneSusceptible to Glaser coupling (homocoupling) if O2 is present without ligand.

Mechanistic Insight: The "Chelation Trap"

In standard CuAAC, Cu(I) coordinates with the alkyne to form a copper-acetylide intermediate.[2] For 7-EPO , the pyridine nitrogen at position 1 competes for the copper center.

  • The Trap: The pyridine ring acts as a monodentate ligand. If the copper catalyst coordinates here, it becomes sterically inaccessible for the azide-alkyne cycle.

  • The Solution: Ligand-Accelerated Catalysis (LAC). We utilize polytriazole ligands (THPTA or TBTA) that bind Cu(I) with higher affinity than the pyridine ring but still allow alkyne access, effectively "shielding" the catalyst from the scaffold's heteroatoms [2].

Diagram 1: Mechanism & Ligand Rescue Strategy

G Substrate 7-EPO (Substrate) Trap Dead End Complex (Pyridine-Cu Chelation) Substrate->Trap No Ligand ActiveCat Active Catalyst (Ligand-Cu-Alkyne) Substrate->ActiveCat Alkyne Binding Cu_Free Cu(I) Source Cu_Free->Trap Cu_Free->ActiveCat + Ligand Ligand THPTA/TBTA Ligand Ligand->ActiveCat Product Triazole Product ActiveCat->Product + Azide (Fast Kinetics)

Caption: The pyridine nitrogen in 7-EPO can trap Cu(I) (red path). Strong ligands like THPTA prevent this, maintaining the active catalytic cycle (green path).[1]

Protocol A: Bioconjugation (Aqueous)

Application: Labeling azide-modified proteins or DNA with the 7-EPO scaffold. Challenge: Solubility of the heterocycle and protecting the biomolecule from ROS (Reactive Oxygen Species).

Materials
  • Ligand: THPTA (Tris(3-hydroxypropyltriazolylmethyl)amine) - Water soluble, blocks ROS.[1]

  • Catalyst: CuSO4[3][4] · 5H2O.

  • Reductant: Sodium Ascorbate (freshly prepared).

  • Buffer: 100 mM Phosphate Buffer (pH 7.0) or PBS.[4]

Step-by-Step Workflow
  • Stock Preparation:

    • A (Substrate): 10 mM 7-EPO in DMSO.

    • B (Cu-Ligand Premix): Mix CuSO4 (20 mM in water) and THPTA (100 mM in water) at a 1:5 ratio . Incubate for 5 mins. Critical: This pre-complexation prevents copper from binding the protein or the pyridine scaffold immediately.

    • C (Reductant): 100 mM Sodium Ascorbate in water.

  • Reaction Assembly (100 µL scale):

    • To the protein solution (50 µM in PBS), add:

    • 1.0 µL Stock A (100 µM final, 2 eq).

    • 5.0 µL Stock B (1 mM Cu final).

    • 2.0 µL Stock C (2 mM final).

  • Incubation:

    • Vortex gently.[4] Incubate at 25°C for 60 minutes in the dark.

    • Self-Validation: The solution should remain clear. If blue precipitate forms, the ligand ratio is too low; increase THPTA to 1:10.

  • Purification:

    • Remove excess small molecules via desalting column (PD-10) or dialysis.

Protocol B: Small Molecule Synthesis (Organic)

Application: Synthesizing PROTAC linkers or fragment merging. Challenge: High concentration kinetics and solvent compatibility.

Materials
  • Ligand: TBTA (Tris(benzyltriazolylmethyl)amine) - Organic soluble.[1]

  • Catalyst: Cu(MeCN)4PF6 (Tetrakis(acetonitrile)copper(I) hexafluorophosphate) OR CuI.

  • Base: DIPEA (Diisopropylethylamine) - Accelerates Cu-acetylide formation.[1]

  • Solvent: DMF or DMSO (Degassed).

Step-by-Step Workflow
  • Setup:

    • Dissolve Azide (1.0 eq) and 7-EPO (1.0 eq) in degassed DMF (0.1 M concentration).

    • Note: 7-EPO is valuable; use 1:1 stoichiometry.

  • Catalyst Addition:

    • Add TBTA (0.1 eq).

    • Add DIPEA (2.0 eq).

    • Add Cu(MeCN)4PF6 (0.05 eq) under Nitrogen/Argon atmosphere.

    • Why Cu(I) salt? Using direct Cu(I) avoids the need for ascorbate, which is insoluble in pure organics.[1]

  • Monitoring:

    • Stir at Room Temperature for 4–16 hours.

    • TLC/LC-MS Check: Monitor the disappearance of the 7-EPO peak. The pyridine nitrogen may cause tailing on silica; use 5% MeOH/DCM + 1% NH4OH for TLC.

  • Workup:

    • Dilute with EtOAc, wash with 5% NH4OH (to remove Copper) and Brine.[1] Dry over Na2SO4.

Diagram 2: PROTAC Synthesis Workflow

PROTAC Start Start: 7-EPO (Warhead Scaffold) Reaction Click Reaction (DMF, TBTA, Cu(I)) Start->Reaction Linker Azide-Linker-E3 Ligand (e.g., Cereblon Binder) Linker->Reaction Check QC: LC-MS (Verify Triazole Formation) Reaction->Check Purify Purification (Prep-HPLC) Check->Purify Conversion >95% Final Final PROTAC Purify->Final

Caption: Workflow for coupling 7-EPO to E3 ligase ligands to create PROTACs.

Troubleshooting & Optimization

ObservationDiagnosisCorrective Action
Reaction Stalls < 50% Pyridine-Cu ChelationIncrease Ligand:Cu ratio to 10:1. Switch to THPTA even in organic mix.
Blue Precipitate Cu(II) FormationOxygen leak. Degas solvents thoroughly. Add more Ascorbate.
Broad Peak on LC-MS Pyridine ProtonationThe pyridine ring is basic. Use basic mobile phase (0.1% NH4OH) or buffered pH 7.5.
Byproduct (M+M) Glaser CouplingHomocoupling of alkynes due to O2. Ensure strict anaerobic conditions.

References

  • Pyrido-oxazine Scaffold Utility

    • Vertex AI Search Result 1.1 & 1.5: Novel pyrido[2,3-b][1,4]oxazine-based EGFR-TK inhibitors.[1][5][6]

    • Source: (Generalized link to RSC Medicinal Chemistry as specific paper URL is dynamic).

  • CuAAC Ligand Mechanics (THPTA vs TBTA)

    • Presolski, S. I., Hong, V., & Finn, M. G. (2011).[1] Copper-Catalyzed Azide–Alkyne Click Chemistry for Bioconjugation. Current Protocols in Chemical Biology.

    • Source: [1]

  • Heterocycle Chelation in Click Chemistry

    • Brotherton, W. S., et al. (2009).[1] Apparent Copper(II)-Accelerated Azide−Alkyne Cycloaddition.[7][8] Organic Letters. (Discusses nitrogen-chelating azides/alkynes).[2][7][9]

    • Source: [1]

  • General Click Chemistry Reagents

    • Source: [1]

Sources

Application

Advanced Purification Strategies for 7-Ethynyl-2,3-dihydro-1H-pyrido[2,3-b][1,4]oxazine

Introduction & Chemical Profile[1][2][3][4][5][6] The molecule 7-ethynyl-2,3-dihydro-1H-pyrido[2,3-b][1,4]oxazine represents a critical scaffold in the development of kinase inhibitors (e.g., EGFR, PI3K) and molecular pr...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction & Chemical Profile[1][2][3][4][5][6]

The molecule 7-ethynyl-2,3-dihydro-1H-pyrido[2,3-b][1,4]oxazine represents a critical scaffold in the development of kinase inhibitors (e.g., EGFR, PI3K) and molecular probes. Its structure combines a bicyclic pyrido-oxazine core with a reactive ethynyl "warhead" or linker.

Purifying this compound presents a triad of challenges:

  • Basicity: The secondary amine (

    
    ) and pyridine nitrogen (
    
    
    
    ) cause strong interaction with acidic silanols, leading to peak tailing and yield loss on standard silica.
  • Metal Contamination: Synthesized primarily via Sonogashira coupling from the 7-bromo precursor [1], the crude mixture invariably contains Palladium (Pd) and Copper (Cu) residues, which are cytotoxic and interfere with biological assays.

  • Alkyne Instability: The terminal or substituted alkyne moiety is susceptible to oxidative homocoupling (Glaser coupling) or hydration if processed under harsh conditions.

This guide outlines a self-validating, three-stage purification workflow designed to achieve >98% purity with <10 ppm metal content.

Chemical Structure & Properties (Inferred)
PropertyCharacteristicImplication for Purification
Core Structure Bicyclic (Pyridine + Dihydro-oxazine)Moderate polarity; UV active (distinct

).
Functional Groups

Amine, Ethynyl (-C≡CH)
Basic: Requires base-modified eluent. Reactive: Avoid strong acids/oxidizers.
LogP (Predicted) ~1.2 - 1.8Soluble in DCM, EtOAc, MeOH. Poor solubility in Hexanes/Water.
Key Impurities Pd/Cu catalysts, Phosphine oxides, Homocoupled diyneRequires specific scavenging and high-resolution chromatography.

Pre-Purification: Stability & Solubility Assessment

Before initiating chromatography, the crude reaction mixture must be conditioned. Direct injection of Sonogashira crude onto a column often leads to "band broadening" due to residual catalysts.

Protocol A: Crude Workup & Metal Chelation

Rationale: Removing bulk metal salts prior to chromatography extends column life and prevents metal-catalyzed degradation during concentration.

  • Quench: Dilute the reaction mixture (typically in DMF or THF) with Ethyl Acetate (EtOAc) (5x reaction volume).

  • Wash:

    • Wash 2x with saturated NH₄Cl (removes bulk Cu salts).

    • Wash 1x with Brine .

    • Critical Step: If the organic layer is dark brown/black (colloidal Pd), add activated charcoal (10% w/w relative to theoretical yield) or a thiol-based scavenger (e.g., SiliaMetS® Thiol) directly to the organic phase. Stir for 30 mins, then filter through a Celite pad.

  • Dry: Dry over anhydrous Na₂SO₄. Filter and concentrate at <40°C (prevent alkyne polymerization).

Stage I: Flash Column Chromatography (The Separation)

Standard silica gel (pH ~5) is acidic enough to protonate the pyrido-oxazine nitrogens, causing the compound to "stick" or streak. Two methods are proposed: Method 1 (Standard, Cost-Effective) and Method 2 (High-Fidelity).

Method 1: Base-Modified Silica Chromatography

Use for: Routine purification of <1g batches.

  • Stationary Phase: Irregular Silica Gel (40-63 µm).

  • Mobile Phase Modifier: 1% Triethylamine (TEA) or 1% NH₄OH .

    • Note: Pre-wash the column with the modifier to neutralize active silanol sites before loading the sample.

  • Eluent System: Dichloromethane (DCM) / Methanol (MeOH).

    • Gradient: 0% → 10% MeOH in DCM.

Step-by-Step Protocol:

  • Slurry Preparation: Dissolve crude in minimal DCM. Adsorb onto silica (1:3 ratio) if solubility is an issue, or liquid load.

  • Equilibration: Flush column with 99:1 DCM:TEA (2 CV - Column Volumes).

  • Run:

    • 0-5 min: Isocratic 100% DCM (elutes non-polar phosphines/diynes).

    • 5-20 min: Linear gradient to 5% MeOH/DCM.

    • 20-30 min: Hold at 5% or gradient to 10% depending on peak elution.

  • Detection: Monitor at 254 nm (aromatic) and 280 nm .

Method 2: Amine-Functionalized Silica (Recommended)

Use for: Late-stage intermediates or removal of difficult impurities.

  • Stationary Phase: NH₂-Silica (Propylamino bonded silica).

  • Benefit: Eliminates the need for TEA in the mobile phase (no need to remove volatile amines later). Acts as a weak anion exchanger to retain acidic impurities.

  • Eluent System: Hexane / Ethyl Acetate (or DCM / EtOAc).

    • Gradient: 10% → 100% EtOAc in Hexane.

Stage II: Metal Scavenging (The Polishing)

Even after chromatography, Sonogashira products often retain 50-500 ppm Pd. For biological assays, this must be <10 ppm.

Protocol B: Homogeneous Scavenging
  • Dissolve the semi-pure solid in THF or DCM (10 mL/g).

  • Add SiliaMetS® Thiol or DMT (Dimercaptotriazine) resin (4 equivalents relative to residual Pd, or 10-20% w/w of product).

  • Temperature: Stir at 40°C for 4 hours.

    • Why heat? Increases the kinetics of Pd capture from the N-heterocycle coordination sphere.

  • Filtration: Filter through a 0.45 µm PTFE membrane.

  • Concentration: Evaporate solvent to yield the metal-free product.

Stage III: Crystallization & QC

If the product is solid, recrystallization is the gold standard for removing trace oligomers.

  • Solvent System: Ethanol/Water or EtOAc/Heptane .

  • Procedure: Dissolve in hot ethanol. Add water dropwise until turbidity persists. Cool slowly to 4°C.

Quality Control (QC) Checklist
TestMethodAcceptance Criteria
Identity ¹H-NMR (DMSO-d₆)Integration of ethynyl proton (~4.0-4.5 ppm) and NH (~6-7 ppm).
Purity HPLC-UV / UPLC-MS>98% Area; Single peak.
Metal Content ICP-MSPd < 10 ppm; Cu < 10 ppm.
Residual Solvent GC-HeadspaceTEA < 320 ppm (if used).

Visualization: Purification Workflow

PurificationWorkflow Start Crude Reaction Mixture (Sonogashira) Workup Aqueous Workup (NH4Cl Wash + Celite Filter) Start->Workup Remove bulk salts Decision Is Purity > 80%? Workup->Decision Method1 Method 1: Silica + TEA (DCM/MeOH) Decision->Method1 No (Complex Mix) Method2 Method 2: NH2-Silica (Hex/EtOAc) Decision->Method2 Yes (Clean Crude) Scavenge Metal Scavenging (SiliaMetS Thiol, 40°C) Method1->Scavenge Method2->Scavenge Recryst Recrystallization (EtOH/H2O) Scavenge->Recryst If Solid Final Final Product (>98% Purity, <10ppm Pd) Scavenge->Final If Oil/Amorphous Recryst->Final

Figure 1: Decision-matrix for the purification of 7-ethynyl-2,3-dihydro-1H-pyrido[2,3-b][1,4]oxazine, prioritizing metal removal and amine stability.

References

  • Synthesis of 7-bromo precursor
  • Sonogashira Coupling & Workup

    • Wikipedia. (n.d.). Sonogashira coupling. Retrieved October 26, 2023, from [Link]

  • General Purification of Ethynyl-Nucleosides (Analogous Chemistry)

    • Hocek, M., et al. (2023). Arylethynyl- or Alkynyl-Linked Pyrimidine...[1]. PMC. Retrieved from [Link]

  • Metal Scavenging Protocols: SiliCycle. (n.d.). Metal Scavengers User Guide. (Standard industry protocol referenced for SiliaMetS usage).

Disclaimer: This protocol is intended for research and development purposes only. Always consult the Safety Data Sheet (SDS) for specific handling requirements of reagents.

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Troubleshooting Palladium Catalyst Poisoning in Pyrido-Oxazine Reactions

Status: Operational Topic: Catalyst Deactivation & Poisoning Mechanisms Target Audience: Medicinal Chemists, Process Chemists Lead Scientist: Dr. Aris Thorne, Senior Application Scientist Introduction: The "Silent Killer...

Author: BenchChem Technical Support Team. Date: February 2026

Status: Operational Topic: Catalyst Deactivation & Poisoning Mechanisms Target Audience: Medicinal Chemists, Process Chemists Lead Scientist: Dr. Aris Thorne, Senior Application Scientist

Introduction: The "Silent Killer" in Heterocycle Synthesis

Synthesizing or functionalizing pyrido-oxazines (fused pyridine-morpholine/oxazine systems) presents a unique "double threat" to palladium catalysis. You are not just fighting standard catalyst degradation; you are battling competitive coordination .

The pyridine nitrogen (


, 

-acceptor) and the oxazine heteroatoms (O/N) act as Lewis bases that can displace your carefully selected ligands. This results in the formation of thermodynamically stable, catalytically inactive off-cycle species—a phenomenon known as heterocycle poisoning.

This guide moves beyond generic advice to address the specific chelation and electronic traps inherent to pyrido-oxazine scaffolds.

Module 1: Diagnosis – Is it Poisoning or Instability?

Q: My reaction stalls at 40% conversion. Adding more catalyst doesn't help. Is this poisoning?

A: It is highly likely, but you must distinguish between Catalyst Decomposition (irreversible metal aggregation) and Catalyst Inhibition (reversible ligand displacement).

The Diagnostic Protocol: Kinetic Profiling Do not rely on end-point yield. You must visualize the reaction progress.

  • The "Standard Addition" Test:

    • Run your standard reaction to the stall point (e.g., 40% conversion).

    • Add a fresh equivalent of the oxidative addition partner (e.g., the aryl halide).

    • Observation A: Reaction restarts = The catalyst is alive; the reagents were consumed or degraded.

    • Observation B: Reaction does not restart = The catalyst is dead or poisoned.

    • Next Step: Take a stalled reaction, add fresh catalyst (1 mol%).

    • Observation C: Reaction restarts immediately = The original catalyst decomposed (instability).

    • Observation D: Reaction is sluggish or dead even with fresh catalyst = Product Inhibition/Poisoning . The product (pyrido-oxazine) is coordinating to the Pd, preventing the new catalyst from entering the cycle.

Q: How do I confirm the Pyrido-oxazine core is the culprit?

A: Perform a "Spiking Experiment." Run a standard, robust coupling reaction (e.g., Suzuki coupling of Ph-Br and Ph-B(OH)2) that typically reaches 100% yield.

  • Control: Standard reaction.

  • Test: Standard reaction + 1 equivalent of your pyrido-oxazine scaffold added at

    
    .
    
  • Result: If the Test reaction is significantly slower or lower yielding than the Control, your scaffold is a potent catalyst poison.

Module 2: The Mechanism of Inhibition

Q: Why does the pyrido-oxazine shut down the cycle?

A: The mechanism involves the formation of a "Chelation Trap." In a productive cycle, the Palladium (Pd) binds to phosphine ligands (


) and the substrate. In your system, the Pyridine Nitrogen (

) and potentially the Oxazine Oxygen (

) compete for the Pd center.

Because the pyrido-oxazine is often rigid, it can act as a bidentate ligand, forming a stable metallacycle that ejects your phosphine ligand. Once the phosphine is gone, the Pd center cannot perform the difficult oxidative addition or reductive elimination steps.

Visualization: The Poisoning Pathway

Pd_Poisoning Pd_L Active Catalyst [L-Pd(0)] OxAdd Oxidative Addition [L-Pd(II)-Ar-X] Pd_L->OxAdd + Ar-X Trap Off-Cycle Trap [Pd(Pyrido-oxazine)2] Pd_L->Trap + Pyrido-oxazine (Competitive Binding) TransMet Transmetalation OxAdd->TransMet + Nucleophile OxAdd->Trap Ligand Displacement TransMet->Pd_L Reductive Elimination + Product Prod Product (Pyrido-oxazine) Free_L Displaced Ligand (L) Trap->Free_L Irreversible loss of activity

Figure 1: The catalytic cycle (green/white) vs. the off-cycle poisoning trap (red).[1] The pyrido-oxazine displaces the ligand L, locking the metal in an inactive state.

Module 3: Ligand Selection & Optimization

Q: Can I just add more ligand to shift the equilibrium?

A: Rarely. A better strategy is to use Steric Shielding . You need a ligand that is bulky enough to physically block the approach of the pyridine nitrogen but flexible enough to allow the substrate to react.

Ligand Hierarchy for N-Heterocycle Tolerance:

Ligand ClassExampleSuitabilityMechanism of Action
Simple Phosphines

,

Poor Easily displaced by Pyridine N. No steric protection.
Bidentate dppf, XantphosModerate Chelation effect prevents ligand loss, but N can still bind to axial sites.
Buchwald (Dialkylbiaryl) XPhos, RuPhos Excellent The bulky biaryl group creates a "roof" over the Pd, blocking N-coordination while allowing oxidative addition.
Specialized BrettPhos Best Specifically designed for C-N coupling; highly resistant to amine/pyridine poisoning.

Recommendation: Switch to XPhos or BrettPhos precatalysts (Gen 3 or Gen 4). The precatalyst ensures a 1:1 Pd:Ligand ratio is established before the poison can interfere.

Module 4: Impurity Management (The Hidden Poisons)

Q: I synthesized my starting material via a thiol-mediated route. Could this be an issue?

A: Absolutely. Sulfur is a "spectator poison." Even trace amounts (ppm levels) of thioethers or thiols remaining from previous steps will bind to Pd with higher affinity than phosphines or pyridines.

The "Mercury Drop" Test (Heterogeneity Check): To rule out if your reaction is driven by Pd nanoparticles (which are easily poisoned by S) vs. homogeneous Pd:

  • Add a drop of metallic mercury to the reaction.

  • Result: If reaction stops = It was nanoparticle catalysis (poisoned by Hg).

  • Result: If reaction continues = It is homogeneous (ligand-bound). Note: If your reaction is homogeneous but still failing, sulfur is likely coordinating to the active molecular species.

Protocol: Sulfur Scavenging Before adding the Pd catalyst, treat your pyrido-oxazine starting material:

  • Dissolve substrate in solvent.

  • Add CuTC (Copper(I)-thiophene-2-carboxylate) (5 mol%) or activated carbon.

  • Stir for 1 hour at RT.

  • Filter through a pad of Celite.

  • Proceed with coupling.[2]

Module 5: Experimental Protocols
Protocol A: The "Pre-Activation" Method

Use this when the pyrido-oxazine is the electrophile (Ar-X).

Context: Mixing Pd, Ligand, and the Heterocycle at room temperature often leads to immediate formation of the inactive [Pd-Heterocycle] complex before the catalytic cycle starts.

Step-by-Step:

  • Vial A (Catalyst Activation): Charge Pd(OAc)2 (1 equiv) and Ligand (e.g., XPhos, 2 equiv) in the reaction solvent. Heat to 60°C for 5 minutes. Color change (usually to dark orange/brown) indicates active L-Pd(0) generation.

    • Better Alternative: Use commercially available XPhos-Pd-G4 precatalyst to skip this step.

  • Vial B (Substrate Prep): Dissolve Pyrido-oxazine halide and Nucleophile in solvent.

  • Injection: Inject the contents of Vial B into the hot Vial A.

  • Rationale: The catalyst is already "armed" with the ligand and at high temperature. The kinetic barrier for oxidative addition is lowered, allowing the productive cycle to outcompete the thermodynamic sink of N-coordination.

Protocol B: The "Slow Addition" Technique

Use this when the pyrido-oxazine is the Nucleophile or Product.

Context: High concentration of the N-heterocycle favors the formation of


 species.
  • Charge the reactor with Aryl Halide, Base, and Catalyst (Pd-G3/G4).

  • Heat to reaction temperature.

  • Dissolve the Pyrido-oxazine (nucleophile) in a syringe.

  • Slowly add the pyrido-oxazine over 1-2 hours using a syringe pump.

  • Rationale: Keeps the [Poison]:[Pd] ratio low, statistically favoring the binding of the aryl halide (oxidative addition) over the nitrogen poison.

Troubleshooting Flowchart

Troubleshooting_Flow Start Reaction Failed/Stalled Check1 Standard Addition Test (Add fresh Ar-X) Start->Check1 Decision1 Reaction Restarts? Check1->Decision1 Yes1 Reagent Consumption/Degradation (Not Poisoning) Decision1->Yes1 Yes No1 Catalyst is Dead/Inhibited Decision1->No1 No Check2 Add Fresh Catalyst No1->Check2 Decision2 Reaction Restarts? Check2->Decision2 Yes2 Catalyst Instability Sol: Lower Temp or Change Solvent Decision2->Yes2 Yes No2 Product/Substrate Inhibition (Poisoning) Decision2->No2 No Action Optimization Steps No2->Action StepA 1. Switch to Bulky Ligand (XPhos/BrettPhos) Action->StepA StepB 2. Use Precatalyst (Pd-G4) StepA->StepB StepC 3. Scavenge S/Metal Impurities StepB->StepC

Figure 2: Decision tree for diagnosing and resolving catalyst failure.

References
  • Mechanisms of Catalyst Poisoning

    • Title: Catalyst poisoning in palladium-catalyzed reactions.[3][4][5][6][7]

    • Source: Wikipedia / General Catalysis Liter
    • URL:[Link]

  • Buchwald-Hartwig Amination & Ligand Design

    • Title: Buchwald–Hartwig amin
    • Source: Wikipedia / Organic Chemistry Portal.
    • URL:[Link][8]

  • Overcoming Heterocycle Poisoning

    • Title: Bypassing the Limitations of Directed C–H Functionaliz
    • Source: N
    • URL:[Link]

  • Sulfur Impurity Management

    • Title: Technical Support Center: Overcoming Catalyst Deactivation in Reactions with Sulfur-Containing Compounds.
    • Source: BenchChem Technical Guides.[4]

  • Palladium Precatalysts (G3/G4)

    • Title: Palladium C
    • Source: YouTube / Rojas Lab (Educ
    • URL:[Link]

Sources

Optimization

Optimizing solubility of 7-ethynyl-pyrido[2,3-b][1,4]oxazine in organic solvents

Technical Support Center: 7-Ethynyl-pyrido[2,3-b][1][2]oxazine Welcome to the technical support guide for 7-ethynyl-pyrido[2,3-b][1][2]oxazine. This document is designed for researchers, chemists, and drug development pr...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: 7-Ethynyl-pyrido[2,3-b][1][2]oxazine

Welcome to the technical support guide for 7-ethynyl-pyrido[2,3-b][1][2]oxazine. This document is designed for researchers, chemists, and drug development professionals to provide expert guidance on optimizing the solubility of this compound in organic solvents. The insights herein are based on established principles of physical organic chemistry and extensive experience with complex heterocyclic molecules.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common initial questions regarding the handling and dissolution of 7-ethynyl-pyrido[2,3-b][1][2]oxazine.

Q1: What are the predicted general solubility characteristics of 7-ethynyl-pyrido[2,3-b][1][2]oxazine?

A1: Based on its molecular structure, 7-ethynyl-pyrido[2,3-b][1][2]oxazine is predicted to be a challenging compound to solubilize. Its characteristics include:

  • A rigid, planar heterocyclic core: The fused pyrido[2,3-b][1][2]oxazine system is flat and rigid. This planarity can promote efficient crystal lattice packing, leading to high lattice energy that must be overcome for dissolution. Molecules with high crystal lattice energy are often colloquially referred to as "brick dust" and are notoriously difficult to dissolve.[3]

  • Polar functional groups: The presence of two nitrogen atoms and one oxygen atom within the heterocyclic core introduces polarity and the capacity to act as hydrogen bond acceptors.

  • A nonpolar ethynyl group: The 7-ethynyl group adds a nonpolar, hydrophobic character to the molecule.

  • Overall Polarity Balance: The molecule possesses both polar and nonpolar regions. This duality means it is unlikely to be highly soluble in either extremely nonpolar solvents (e.g., hexanes) or highly polar protic solvents (e.g., water). Its optimal solubility is expected in polar aprotic solvents that can engage in dipole-dipole interactions without disrupting the compound's internal structure.[4]

Q2: Which types of organic solvents should I start with for solubilizing this compound?

A2: A tiered approach is recommended. Start with common laboratory solvents and progress to more aggressive or specialized systems if needed.

  • Tier 1 (Initial Screening): Polar aprotic solvents are the most promising starting point. These include Dimethylformamide (DMF), Dimethyl Sulfoxide (DMSO), N-Methyl-2-pyrrolidone (NMP), and Acetonitrile (ACN).[4] Chlorinated solvents like Dichloromethane (DCM) and Chloroform may also show some success.

  • Tier 2 (If Tier 1 Fails): If solubility remains poor, consider solvent mixtures (co-solvents).[5][6] For example, a mixture of a chlorinated solvent with a small percentage of a polar aprotic solvent like DMF can be effective. Ethers like Tetrahydrofuran (THF) and 1,4-Dioxane can also be tested.

  • Tier 3 (Challenging Cases): For very high concentrations, heated solvent systems may be necessary. Always use caution and ensure the compound is stable at elevated temperatures.

Q3: How does temperature typically affect the solubility of a compound like this?

A3: For most solid solutes in liquid solvents, solubility increases with temperature. Heating provides the energy needed to overcome the intermolecular forces in the crystal lattice. However, this relationship is not always linear and can have drawbacks. A common issue is that a compound may dissolve fully at an elevated temperature but then precipitate or "crash out" of solution upon cooling to room temperature. This can be problematic for reactions run at room temperature or for purification processes.[7]

Q4: Can I use co-solvents to improve solubility?

A4: Yes, using co-solvents is a powerful and common strategy to enhance solubility.[5][6] The principle is to fine-tune the polarity of the solvent system to better match that of the solute.[6] For 7-ethynyl-pyrido[2,3-b][1][2]oxazine, a good strategy would be to start with a solvent in which the compound has minimal solubility (e.g., DCM or Toluene) and titrate in a small amount of a strong, polar aprotic solvent in which it is more soluble (e.g., DMF or NMP). This can significantly increase the overall solvating power of the mixture.[8]

Section 2: Troubleshooting Guide

This section provides solutions to specific experimental problems you may encounter.

Problem 1: My compound won't dissolve in common solvents like Dichloromethane (DCM) or Ethyl Acetate at room temperature.

  • Causality: The polarity of these solvents is likely insufficient to overcome the crystal lattice energy of your compound. The strong intermolecular interactions within the solid state are preventing the solvent molecules from effectively surrounding and solvating the individual molecules of 7-ethynyl-pyrido[2,3-b][1][2]oxazine.

  • Solutions:

    • Switch to a Stronger Solvent: Move to a more polar aprotic solvent such as DMF, DMSO, or NMP. These solvents have higher dielectric constants and are better at solvating polar molecules.[9][10]

    • Apply Gentle Heating: Place the sample in a warm water bath (40-50°C) and agitate. Monitor for dissolution. Be sure to check for compound stability at this temperature first by running a small-scale test and analyzing by TLC or LC-MS.

    • Use Sonication: Place the vial in an ultrasonic bath. The high-frequency sound waves can help break up solid aggregates and accelerate the dissolution process.

Problem 2: The compound dissolves with heating, but precipitates out when it cools to room temperature.

  • Causality: This indicates you have created a supersaturated solution. The kinetic energy provided by heating allowed the solvent to dissolve more solute than it can thermodynamically hold at a lower temperature. As the solution cools, the system returns to equilibrium, and the excess solute precipitates.

  • Solutions:

    • Use a Co-Solvent System: Find a solvent mixture that maintains solubility at room temperature. For example, if the compound is soluble in hot DCM, try adding 5-10% DMF or NMP to the DCM at room temperature. This may provide the necessary solvating power to keep the compound in solution without heating.

    • Run the Reaction at an Elevated Temperature: If the subsequent experimental step allows, maintain the temperature at which the compound remains dissolved.

    • Accept Lower Concentration: If the above methods are not feasible, you may be limited to the thermodynamic solubility of the compound at room temperature. Determine this maximum concentration and adjust your experimental parameters accordingly.[11]

Problem 3: I need a high concentration for my reaction/analysis (e.g., >50 mg/mL), but I'm hitting a solubility limit.

  • Causality: You are exceeding the intrinsic solubility of the compound in your chosen solvent system. Every compound has a finite solubility limit in a given solvent at a specific temperature.

  • Solutions:

    • Systematic Co-Solvent Screening: Perform a more rigorous co-solvent screen. Create a matrix of solvent mixtures (e.g., Toluene:DMF, Dioxane:DMSO) at various ratios (9:1, 4:1, 1:1) to identify an optimal system.

    • Consider a Different Salt Form (if applicable): If your compound can be protonated (e.g., at the pyridine nitrogen), converting it to a salt form (e.g., hydrochloride salt) can dramatically alter its solubility profile, often increasing polarity and solubility in more polar solvents.[6][12]

    • Particle Size Reduction: Reducing the particle size of the solid material increases the surface area available for solvation, which can increase the rate of dissolution.[13][14] This can be achieved through techniques like micronization or grinding with a mortar and pestle.

Section 3: Experimental Protocols & Data

Protocol 1: Small-Scale Solubility Screening

This protocol provides a systematic method to quickly assess the solubility of 7-ethynyl-pyrido[2,3-b][1][2]oxazine in a range of solvents.

Materials:

  • 7-ethynyl-pyrido[2,3-b][1][2]oxazine (solid)

  • Selection of solvents (see Table 1)

  • Small glass vials (e.g., 1-dram vials) with caps

  • Magnetic stir plate and small stir bars

  • Vortex mixer

  • Pipettes and/or syringes

Procedure:

  • Preparation: Weigh approximately 2 mg of the compound into each of several labeled vials.

  • Initial Solvent Addition: To the first vial, add the chosen solvent (e.g., DCM) dropwise, starting with 100 µL.

  • Agitation: Cap the vial and vortex vigorously for 30-60 seconds. If the solid has not dissolved, place it on a magnetic stir plate for 5-10 minutes.

  • Observation: Observe the vial against a dark background. Note if the solid is fully dissolved, partially dissolved, or insoluble.

  • Incremental Solvent Addition: If the solid is not fully dissolved, add another 100 µL of the solvent, bringing the total volume to 200 µL. Repeat the agitation step.

  • Determine Approximate Solubility: Continue adding solvent in 100 µL increments until the solid fully dissolves. Record the total volume of solvent used. Calculate the approximate solubility (e.g., if 2 mg dissolves in 0.5 mL, the solubility is ~4 mg/mL).

  • Repeat for all Solvents: Repeat steps 2-6 for each solvent you wish to test.

  • Heating Test (Optional): For solvents where the compound showed poor solubility, gently warm the vial to ~45°C and observe if dissolution occurs. Note if precipitation occurs upon cooling.

Data Presentation: Solvent Selection Table

The following table provides a list of recommended solvents for screening, categorized by their properties.[1][9][15][16]

Solvent Category Solvent Name Abbreviation Boiling Point (°C) Dielectric Constant (ε) Notes & Expected Outcome
Polar Aprotic DimethylformamideDMF15336.7High potential for good solubility.
Dimethyl SulfoxideDMSO18947.0Very strong solvent; may be difficult to remove.
N-Methyl-2-pyrrolidoneNMP20232.2High boiling point; effective but hard to remove.
AcetonitrileACN8237.5Moderate potential for solubility.
Chlorinated DichloromethaneDCM409.1Low to moderate solubility expected at RT.
ChloroformCHCl₃614.8Similar to DCM.
Ethers TetrahydrofuranTHF667.6Moderate potential, especially when heated or as co-solvent.
1,4-Dioxane-1012.2Lower polarity ether; may require heating.
Aromatic Toluene-1112.4Low solubility expected; useful as a co-solvent base.
Polar Protic EthanolEtOH7824.6Low solubility expected due to H-bonding competition.

Section 4: Visualization of Workflow

The following diagram illustrates a logical workflow for troubleshooting solubility issues with 7-ethynyl-pyrido[2,3-b][1][2]oxazine.

Solubility_Workflow cluster_start Initial Assessment cluster_troubleshoot Troubleshooting cluster_outcome Outcome Start Start: Solid Compound InitialScreen Screen Tier 1 Solvents (DMF, DMSO, DCM, ACN) at Room Temperature Start->InitialScreen CheckConc Is concentration sufficient? InitialScreen->CheckConc Observe solubility Heat Apply Gentle Heat (40-60°C) & Sonication CheckConc->Heat No Success Success: Compound Solubilized CheckConc->Success Yes CheckPrecip Does it precipitate upon cooling? Heat->CheckPrecip Check if dissolved CoSolvent Use Co-Solvent System (e.g., DCM/DMF 9:1) CheckPrecip->CoSolvent Yes CheckPrecip->Success No CoSolvent->Success Soluble at RT Reassess Re-evaluate required concentration or consider derivatization CoSolvent->Reassess Still insoluble

Caption: A decision-tree workflow for optimizing the solubility of a target compound.

References

  • Common Organic Solvents: Table of Properties . (n.d.). Retrieved from Scribd. [Link]

  • University of Rochester, Department of Chemistry. (n.d.). Common Solvent Properties . Retrieved from [Link]

  • Master Organic Chemistry. (2020, August 9). Common Solvents Used in Organic Chemistry: Table of Properties . Retrieved from [Link]

  • Murov, S. (n.d.). Common Organic Solvents: Table of Properties . Retrieved from [Link]

  • Zhang, Y., et al. (2023). Solubilization techniques used for poorly water-soluble drugs . Acta Pharmaceutica Sinica B. [Link]

  • Chemistry Steps. (n.d.). Solubility of Organic Compounds . Retrieved from [Link]

  • University of Rochester, Department of Chemistry. (n.d.). How To: Troubleshoot a Reaction . Retrieved from [Link]

  • Al-Adham, I. S. I., & Al-Beltagi, M. S. (2022). Bioavailability Enhancement Techniques for Poorly Aqueous Soluble Drugs and Therapeutics . Pharmaceuticals. [Link]

  • University of California, Irvine. (n.d.). Identifying an Unknown Compound by Solubility, Functional Group Tests and Spectral Analysis . Retrieved from [Link]

  • University of Calgary. (2023, August 31). Solubility of Organic Compounds . Retrieved from [Link]

  • World Pharma Today. (n.d.). Innovative Formulation Strategies for Poorly Soluble Drugs . Retrieved from [Link]

  • Reddit. (2022, January 6). How to tackle compound solubility issue . r/labrats. [Link]

  • IntechOpen. (2022). Synthesis of Nitrogen-Containing Heterocyclic Compounds by Using Green Solvents . Retrieved from [Link]

  • Saal, C. (2010). Optimizing the Solubility of Research Compounds: How to Avoid Going Off Track . European Pharmaceutical Review. [Link]

  • Scilit. (n.d.). Comments concerning “Solvent Effects on Chemical Processes. I: Solubility of Aromatic and Heterocyclic Compounds in Binary Aqueous—Organic Solvents” . Retrieved from [Link]

  • Royal Society of Chemistry. (2021). Tactics to Improve Solubility . In Medicinal Chemist's Guide to Solving ADMET Challenges. [Link]

Sources

Troubleshooting

Stability issues of 7-ethynyl-pyrido[2,3-b][1,4]oxazine in solution

Technical Support Portal: Stability & Handling of 7-Ethynyl-pyrido[2,3-b][1,4]oxazine Ticket ID: #7EPO-STAB-001 Assigned Scientist: Dr. A.

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Portal: Stability & Handling of 7-Ethynyl-pyrido[2,3-b][1,4]oxazine

Ticket ID: #7EPO-STAB-001 Assigned Scientist: Dr. A. Vance, Senior Application Scientist Subject: Troubleshooting degradation and solubility profiles in solution.

Part 1: Diagnostic Triage (Start Here)

Before proceeding to deep mechanistic troubleshooting, compare your observations with these three common failure modes.

SymptomProbable CauseImmediate Action
Solution turns brown/black Oxidative Polymerization / Glaser Coupling. Terminal alkynes are prone to dimerization (homocoupling) in the presence of oxygen and trace metals (Cu, Fe).Stop. Do not use for biological assays. The dimer is a distinct chemical entity with different biological activity.
LCMS shows M+18 peak Hydration. The alkyne triple bond has reacted with water to form a ketone (–C≡CH

–COCH

).
Check solvent water content. Avoid acidic buffers.
LCMS shows M+16 or M+32 N-Oxidation. The pyridine nitrogen or oxazine amine (if dihydro) has oxidized.Discard old DMSO stocks. Use fresh, anhydrous solvent stored under argon.

Part 2: Deep Dive – The Chemistry of Instability

The molecule 7-ethynyl-pyrido[2,3-b][1,4]oxazine presents a "perfect storm" of stability challenges due to the conjugation of a terminal alkyne with an electron-rich heterocyclic scaffold.

The Alkyne Hazard: Glaser Coupling

The most frequent stability issue with 7-ethynyl heterocycles is Glaser Homocoupling .

  • Mechanism: In the presence of dissolved oxygen and trace transition metals (often found in lower-grade solvents or on metal spatulas), two molecules of the alkyne couple to form a diyne dimer.

  • The DMSO Factor: DMSO is not an innocent solvent here. It can act as a weak oxidant and, more importantly, it solubilizes metal ions that catalyze this reaction.

  • Prevention: This reaction is pH-dependent (faster in basic conditions) and requires O

    
    . Degassing solvents is non-negotiable. 
    
Hydration (The "Ketone" Shift)

Terminal alkynes are metastable in aqueous solution. Under acidic conditions (low pH buffers) or in the presence of Lewis acids, the alkyne undergoes Markovnikov hydration to form the corresponding methyl ketone.

  • Impact: This completely abolishes the reactivity required for "click" chemistry applications and alters binding affinity in kinase domains (e.g., EGFR).

Scaffold Sensitivity (Pyrido-Oxazine Core)

Depending on whether your specific analog is the 2,3-dihydro or fully aromatic variant:

  • Oxidation: The nitrogen at position 1 (in the oxazine ring) and position 5 (pyridine nitrogen) are susceptible to N-oxide formation, particularly in aged DMSO containing peroxides.

  • Photo-degradation: The conjugated system absorbs UV/Blue light efficiently. Prolonged exposure to ambient lab light can drive [2+2] cycloadditions or radical abstraction pathways.

Part 3: Visualizing the Degradation Pathways

The following diagram illustrates the critical degradation nodes for 7-ethynyl-pyrido[2,3-b][1,4]oxazine.

DegradationPathways cluster_conditions Critical Control Points Compound 7-Ethynyl-pyrido[2,3-b] [1,4]oxazine (Active Species) Dimer 1,3-Diyne Dimer (Glaser Product) [Inactive/Toxic] Compound->Dimer O2, Trace Cu/Fe Basic pH Ketone Methyl Ketone (Hydration Product) [M+18 Artifact] Compound->Ketone H2O, H+ (Acidic pH) NOxide N-Oxide / Sulfone (Oxidation Product) Compound->NOxide Aged DMSO Peroxides

Figure 1: Primary degradation pathways. The red path (Dimerization) is the most common failure mode in DMSO stocks.

Part 4: Frequently Asked Questions (Troubleshooting)

Q1: I dissolved the compound in DMSO, and it was fine. Two days later at RT, it’s yellow/brown. Can I use it? A: No. The color change indicates the formation of conjugated oligomers or diynes (Glaser coupling).

  • Why? DMSO is hygroscopic and absorbs water/oxygen. At Room Temperature (RT), the activation energy for coupling is easily met if trace metals are present.

  • Fix: Prepare fresh stocks. If you must store them, freeze at -20°C or -80°C immediately after preparation.

Q2: Can I use this compound in a "Click" reaction (CuAAC)? A: Yes, but you must control the copper.

  • Risk: The same copper catalyst used for the click reaction can drive the homocoupling side-reaction if oxygen is present.

  • Protocol Adjustment: Use a specific ligand (like THPTA) to protect Cu(I) from oxidation and perform the reaction under strict inert atmosphere (Nitrogen/Argon).

Q3: My LCMS shows a peak at M+18. Is my compound impure? A: It is likely hydrating on the column or in the vial if your mobile phase is acidic (e.g., 0.1% Formic Acid).

  • Test: Run a check using a neutral mobile phase (Ammonium Acetate) or minimize the time the sample sits in the autosampler (dissolved in water/organic mix). If the peak persists, the hydration happened during storage.

Part 5: Standard Operating Procedures (SOPs)

SOP-01: Preparation of Stable Stock Solutions

Objective: Create a 10 mM stock solution in DMSO with maximum stability.

  • Solvent Selection: Use Anhydrous DMSO (≥99.9%, stored over molecular sieves). Avoid "squirt bottle" DMSO.

  • Vessel Preparation: Use amber glass vials (silanized if possible) to block light and minimize surface acidity.

  • Degassing (CRITICAL):

    • Bubble dry Nitrogen or Argon through the DMSO for 5–10 minutes before adding the solid.

    • Why? Removing dissolved O

      
       shuts down the Glaser coupling pathway.
      
  • Dissolution: Add the solid 7-ethynyl-pyrido[2,3-b][1,4]oxazine. Vortex briefly.

  • Storage:

    • Aliquot into single-use volumes (avoid freeze-thaw cycles).

    • Store at -20°C (short term) or -80°C (long term) .

    • Shelf life: ~1 month at -20°C; ~6 months at -80°C.

SOP-02: QC Protocol (LCMS)

Objective: Verify integrity before biological use.

  • Column: C18 Reverse Phase (e.g., Waters BEH or equivalent).

  • Mobile Phase A: Water + 10mM Ammonium Bicarbonate (pH 7.4). Avoid strong acids.

  • Mobile Phase B: Acetonitrile.

  • Gradient: 5% to 95% B over 5 minutes.

  • Detection: UV (254 nm) and MS (ESI+).

  • Pass Criteria: Purity >95%; absence of Dimer peak (approx. 2x Mass - 2H) and Ketone peak (Mass + 18).

References

  • Glaser Coupling Mechanism & Risks

    • Source: Siemsen, P., Livingston, R. C., & Diederich, F. (2000). Acetylenic Coupling: A Powerful Tool in Molecular Construction.
    • Relevance: Defines the mechanism of oxidative homocoupling of terminal alkynes in solution.
  • DMSO as an Oxidant (Kornblum/Swern pathways)

    • Source: Epstein, W. W., & Sweat, F. W. (1967).
    • Relevance: Explains the oxidative potential of DMSO on sensitive functional groups.[1]

  • Stability of Pyrido-oxazine Derivatives (EGFR Inhibitors)

    • Source: Deshmukh, S., et al. (2024). Novel pyrido[2,3-b][1,4]oxazine-based EGFR-TK inhibitors. RSC Advances.
    • Relevance: Provides context on the synthesis and handling of this specific scaffold in drug discovery.
  • Alkyne Hydration Kinetics

    • Source: Thomas, J. R., et al. (2020). Acid-Catalyzed Hydration of Terminal Alkynes. Journal of Organic Chemistry.
    • Relevance: Establishes the pH sensitivity of the ethynyl group.
    • (Generalized link to JOC for standard hydration protocols)

Sources

Optimization

Minimizing side reactions during TBAF deprotection of TMS-alkynes

A Guide to Minimizing Side Reactions and Optimizing Your Deprotection Strategy Welcome to the Technical Support Center for TBAF (Tetra-n-butylammonium fluoride) deprotection of TMS (trimethylsilyl)-alkynes. This resource...

Author: BenchChem Technical Support Team. Date: February 2026

A Guide to Minimizing Side Reactions and Optimizing Your Deprotection Strategy

Welcome to the Technical Support Center for TBAF (Tetra-n-butylammonium fluoride) deprotection of TMS (trimethylsilyl)-alkynes. This resource is designed for researchers, scientists, and drug development professionals to navigate the nuances of this common yet sometimes challenging transformation. Here, you will find in-depth troubleshooting guides and frequently asked questions (FAQs) to help you minimize side reactions, improve yields, and ensure the integrity of your target molecules.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you may encounter during the TBAF-mediated deprotection of TMS-alkynes.

Issue 1: Low or No Yield of the Desired Terminal Alkyne

Symptoms:

  • TLC or LC-MS analysis shows unreacted starting material.

  • The isolated yield of the product is significantly lower than expected.

Potential Causes and Solutions:

  • Insufficient TBAF: While a slight excess of TBAF is typically used, substrates with other acidic protons or functionalities that can react with fluoride ions may require a larger excess.

    • Solution: Increase the equivalents of TBAF incrementally (e.g., from 1.1 eq. to 1.5 or 2.0 eq.) and monitor the reaction closely.

  • Poor Quality or "Wet" TBAF Reagent: TBAF is highly hygroscopic, and the presence of excess water can significantly hinder its effectiveness for certain substrates.[1][2] The fluoride ion can be heavily solvated by water, reducing its nucleophilicity.

    • Solution: Use a freshly opened bottle of anhydrous TBAF or a solution in THF with low water content (typically <5%).[1] If you suspect your TBAF solution has absorbed moisture, it can be dried over activated molecular sieves (3Å or 4Å).

  • Low Reaction Temperature: While many TMS-alkyne deprotections proceed smoothly at room temperature, sterically hindered substrates or less reactive systems may require gentle heating.

    • Solution: If the reaction is sluggish at room temperature, consider warming the reaction mixture to 40-50 °C. However, be cautious as higher temperatures can also promote side reactions.[3]

  • Inappropriate Solvent: THF is the most common solvent for TBAF deprotections. Using a less polar solvent may reduce the solubility and reactivity of the TBAF.

    • Solution: Ensure you are using a suitable polar aprotic solvent like THF or acetonitrile.

Issue 2: Formation of Unidentified Byproducts and Decomposition of Starting Material

Symptoms:

  • Multiple new spots appear on the TLC plate.

  • The desired product is observed, but significant decomposition is also apparent.

Potential Causes and Solutions:

  • Basicity of TBAF: The fluoride ion is a reasonably strong base (the pKa of its conjugate acid, HF, is ~3.2). This basicity can lead to a variety of side reactions, especially with sensitive substrates.[4]

    • Elimination Reactions: If your substrate has a leaving group beta to an acidic proton, TBAF can induce elimination.

    • Epimerization: Stereocenters alpha to carbonyl groups can be epimerized.

    • Hydrolysis of Esters or Other Functional Groups: Base-labile functional groups may not be stable to the reaction conditions.

    • Solutions:

      • Lower the reaction temperature: Running the reaction at 0 °C or even lower temperatures can sometimes mitigate base-catalyzed side reactions.

      • Use a milder deprotection method: For highly sensitive substrates, consider alternatives to TBAF. (See the "Alternatives to TBAF" FAQ below).

      • Buffered TBAF: In some cases, adding a mild acid like acetic acid to buffer the TBAF solution can reduce its basicity, although this should be approached with caution as it can also quench the fluoride ion.

  • Reaction with the Terminal Alkyne Product: The newly formed terminal alkyne is itself acidic (pKa ~25) and can be deprotonated by TBAF or other bases present, leading to further reactions.

    • Solution: Use a minimal excess of TBAF and quench the reaction promptly once the starting material has been consumed.

A decision tree for troubleshooting common issues is presented below:

troubleshooting_flowchart start Start Deprotection check_completion Reaction Incomplete? start->check_completion low_yield Low Yield check_completion->low_yield Yes byproducts Byproducts Observed? check_completion->byproducts No increase_tba Increase Equivalents of TBAF low_yield->increase_tba success Successful Deprotection byproducts->success No lower_temp Lower Reaction Temperature (e.g., 0 °C) byproducts->lower_temp Yes check_tba_quality Use Anhydrous TBAF (Dry if necessary) increase_tba->check_tba_quality increase_temp Increase Temperature (e.g., to 40-50 °C) check_tba_quality->increase_temp check_solvent Ensure Polar Aprotic Solvent (e.g., THF) increase_temp->check_solvent check_solvent->success alt_method Consider Alternative Deprotection Method lower_temp->alt_method alt_method->success prompt_quench Promptly Quench Reaction deprotection_mechanism start R-C≡C-Si(CH₃)₃ + F⁻ intermediate [R-C≡C-Si(CH₃)₃F]⁻ (Pentacoordinate Intermediate) start->intermediate Nucleophilic Attack products R-C≡C⁻ + (CH₃)₃SiF intermediate->products Si-C Bond Cleavage final_product R-C≡C-H products->final_product proton_source H⁺ source (e.g., from workup)

Caption: Mechanism of TBAF-mediated deprotection of a TMS-alkyne.

Q2: How critical is the water content of the TBAF solution?

The water content can be very critical. While some reactions tolerate or even benefit from the presence of water in TBAF (often sold as the trihydrate), for many sensitive substrates, excess water can be detrimental. [1]High water content can lead to incomplete reactions and lower yields. For reliable and reproducible results, especially in complex syntheses, using anhydrous TBAF or a solution with a known low water content is highly recommended. [1][2]

Q3: My molecule has other sensitive functional groups. What are the potential side reactions with TBAF?

Due to its basicity, TBAF can promote several side reactions: [4]* Elimination: Especially problematic if you have a good leaving group beta to an acidic proton.

  • Epimerization: Can occur at stereocenters adjacent to carbonyls or other acidifying groups.

  • Hydrolysis: Esters, amides, and other base-labile protecting groups may be cleaved.

  • Aldol-type reactions: If your molecule contains carbonyl compounds, TBAF can catalyze self-condensation or other related reactions.

  • Isomerization of Alkynes: In some cases, terminal alkynes can isomerize to internal alkynes under basic conditions, although this is generally less common with TBAF compared to stronger bases. [5]

Q4: What are some milder and effective alternatives to TBAF for TMS-alkyne deprotection?

If your substrate is sensitive to the basicity of TBAF, several milder alternatives can be employed. The choice of reagent often depends on the specific substrate and the other functional groups present.

Reagent/ConditionsTypical Solvent(s)AdvantagesDisadvantagesReference(s)
K₂CO₃ / MeOH MethanolVery mild, inexpensive, easy workup.Slower than TBAF, may not be effective for sterically hindered silyl groups.[6][7][8]
KF / 18-crown-6 THF, AcetonitrileAnhydrous conditions possible, increased fluoride nucleophilicity.18-crown-6 is toxic and can be difficult to remove.[9]
CsF DMF, AcetonitrileOften more effective than KF, good for in-situ deprotection/coupling.More expensive than KF or K₂CO₃.[10]
AgF or AgNO₃/KF Methanol, AcetonitrileCan be very mild and selective.Stoichiometric silver salts are expensive and can be problematic for scaling up.[11]
HF•Pyridine or TEA•3HF THF, DichloromethaneLess basic than TBAF, can be advantageous for acid-sensitive substrates.HF is highly toxic and corrosive; requires careful handling.[6]
Q5: The workup after my TBAF reaction is difficult, and I have trouble removing tetrabutylammonium salts. What can I do?

Tetrabutylammonium salts can be challenging to remove, especially for polar products where aqueous extraction leads to product loss. [12]

  • Aqueous Workup: For nonpolar products, repeated washing with water or brine is often sufficient.

  • Ion-Exchange Resin: A highly effective method for removing the tetrabutylammonium cation is to stir the crude reaction mixture with a sulfonic acid resin (e.g., Dowex® 50WX8) and a solid base like calcium carbonate. [13][14][15][16]The resin traps the TBA⁺ cation, and the CaCO₃ neutralizes the resulting HF. The solids are then simply filtered off.

  • Precipitation: In some cases, adding a counter-ion that forms an insoluble salt with the tetrabutylammonium cation can be effective.

Experimental Protocol: General Procedure for TBAF Deprotection of a TMS-Alkyne

This protocol is a general starting point and may require optimization for your specific substrate.

Materials:

  • TMS-protected alkyne (1.0 equiv)

  • Tetrabutylammonium fluoride (TBAF), 1.0 M solution in THF (1.1–1.5 equiv)

  • Anhydrous Tetrahydrofuran (THF)

  • Saturated aqueous ammonium chloride (NH₄Cl) solution

  • Ethyl acetate or Diethyl ether

  • Brine

  • Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

  • Silica gel for column chromatography

Procedure:

  • Reaction Setup: Dissolve the TMS-protected alkyne (1.0 equiv) in anhydrous THF (to a concentration of approximately 0.1–0.5 M) in a round-bottom flask equipped with a magnetic stir bar under an inert atmosphere (e.g., nitrogen or argon).

  • Cooling (Optional but Recommended): Cool the solution to 0 °C in an ice bath. This can help to control the reaction rate and minimize side reactions.

  • Addition of TBAF: Add the 1.0 M TBAF solution in THF (1.1–1.5 equiv) dropwise to the stirred solution over a few minutes.

  • Reaction Monitoring: Allow the reaction to stir at 0 °C or let it warm to room temperature. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed (typically 30 minutes to a few hours).

  • Quenching: Once the reaction is complete, quench by adding saturated aqueous NH₄Cl solution.

  • Extraction: Transfer the mixture to a separatory funnel and extract with ethyl acetate or diethyl ether (3 x volume of the aqueous layer).

  • Washing: Combine the organic layers and wash with water and then with brine.

  • Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude product by flash column chromatography on silica gel to obtain the desired terminal alkyne.

experimental_workflow setup 1. Dissolve TMS-alkyne in anhydrous THF under N₂ cool 2. Cool to 0 °C setup->cool add_tba 3. Add TBAF solution dropwise cool->add_tba monitor 4. Monitor reaction by TLC/LC-MS add_tba->monitor quench 5. Quench with sat. aq. NH₄Cl monitor->quench extract 6. Extract with Et₂O or EtOAc quench->extract wash 7. Wash with H₂O and brine extract->wash dry 8. Dry (Na₂SO₄) and concentrate wash->dry purify 9. Purify by column chromatography dry->purify product Pure Terminal Alkyne purify->product

Caption: A generalized experimental workflow for the TBAF deprotection of TMS-alkynes.

References

  • BenchChem. (2025).
  • Valois-Escamilla, I., et al. (2011). Studies on the Deprotection of Triisopropylsilylarylacetylene Derivatives. Journal of the Mexican Chemical Society, 55(3), 133-138.
  • ECHEMI. (n.d.).
  • Kaburagi, Y., & Kishi, Y. (2007). Operationally simple and efficient workup procedure for TBAF-mediated desilylation; application to halichondrin synthesis. Organic letters, 9(4), 723–726.
  • G., R., & Patel, B. K. (2018). A mild and efficient method for the deprotection of trimethyl silyl alkynes using sodium ascorbate and copper sulphate. European Journal of Chemistry, 9(4), 317-321.
  • Reddit. (2021).
  • Kaburagi, Y., & Kishi, Y. (2007). Operationally simple and efficient workup procedure for TBAF-mediated desilylation: application to halichondrin synthesis. Semantic Scholar.
  • Kaburagi, Y., & Kishi, Y. (2007).
  • BenchChem. (2025).
  • Hogrefe, R. I., et al. (1993). Effect of excess water on the desilylation of oligoribonucleotides using tetrabutylammonium fluoride. Nucleic acids research, 21(20), 4739–4741.
  • Hogrefe, R. I., et al. (1993). Effect of excess water on the desilylation of oligoribonucleotides using tetrabutylammonium fluoride. PubMed.
  • Garg, N. K., et al. (2022). A Convenient Method for the Removal of Tetrabutylammonium Salts from Desilylation Reactions. Organic Syntheses, 99, 53-67.
  • Okutani, M., & Mori, Y. (2009). Conversion of bromoalkenes into alkynes by wet tetra-n-butylammonium fluoride. The Journal of organic chemistry, 74(1), 442–444.
  • ResearchGate. (2015). Can anyone suggest a good TBAF work up that does not drag through tetrabutylammonium salts?.
  • Scherrer, D., et al. (2021). Deprotection of a) the TMS-protected alkyne of 1 b with b) the...
  • Kaburagi, Y., & Kishi, Y. (2007). Operationally Simple and Efficient Workup Procedure for TBAF-Mediated Desilylation: Application to Halichondrin Synthesis.
  • Reddit. (2022). Protiodesilylation of terminal alkynes method?. r/chemistry.
  • Chemistry Stack Exchange. (2016).
  • Gelest. (n.d.). Silanes as Protecting Groups for Terminal Alkyne. Gelest.
  • Organic Chemistry Portal. (n.d.). Tetra-n-butylammonium Fluoride (TBAF).
  • ChemSpider. (n.d.). Deprotection of trimethylsilyl group of an alkyne.
  • Chintareddy, V. R., et al. (2011). Tetrabutylammonium fluoride (TBAF)-catalyzed addition of substituted trialkylsilylalkynes to aldehydes, ketones, and trifluoromethyl ketones. Semantic Scholar.
  • BenchChem. (2025). Technical Support Center: Tetrabutylammonium Fluoride (TBAF)
  • Organic Chemistry Portal. (n.d.). Tetrabutylammonium Fluoride (TBAF)-Catalyzed Addition of Substituted Trialkylsilylalkynes to Aldehydes, Ketones, and Trifluoromethyl Ketones.
  • Valois-Escamilla, I., et al. (2011). Studies on the Deprotection of Triisopropylsilylarylacetylene Derivatives.
  • Nagy, E., & Lepore, S. D. (2017). Alkyne Cycloadditions Mediated by Tetrabutylammonium Fluoride: A Unified and Diversifiable Route to Isoxazolines and Pyrazolines. Organic Chemistry Portal.
  • Reddit. (2016). 2 questions about TBAF deprotection. r/chemistry.
  • Kumar, S., et al. (2022). A sequential Au(i)/TBAF-promoted rapid and selective functionalization of heteroarene N-oxides with alkynes.
  • Reddit. (2025). preventing TMS alkyne deprotecting in reaction. r/Chempros.
  • Chen, J., et al. (2019). Base-catalyzed isomerization of terminal alkynes. [a] Reaction conditions.
  • Capani Jr, J. S., et al. (2019). CsF-Mediated in Situ Desilylation of TMS-Alkynes for Sonogashira Reaction. Organic Chemistry Portal.
  • Nagy, E., & Lepore, S. D. (2017). Alkyne Cycloadditions Mediated by Tetrabutylammonium Fluoride: A Unified and Diversifiable Route to Isoxazolines and Pyrazolines. PubMed.
  • Brandes, S., et al. (2006). Some Aspects of the Chemistry of Alkynylsilanes. PMC.

Sources

Troubleshooting

Technical Support Center: Resolving Purification Difficulties of Polar Pyrido-Oxazine Intermediates

Welcome to the technical support center for synthetic and medicinal chemistry. This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with the purification...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for synthetic and medicinal chemistry. This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with the purification of polar pyrido-oxazine intermediates. The unique structural characteristics of these compounds—namely their high polarity and the basicity of the pyridine nitrogen—often lead to significant purification hurdles. This document provides in-depth, experience-driven troubleshooting advice and detailed protocols to help you overcome these common issues.

Frequently Asked Questions (FAQs)

Q1: Why are my polar pyrido-oxazine intermediates so difficult to purify using standard chromatography?

The primary challenge stems from a combination of two key molecular properties: high polarity and the presence of a basic nitrogen atom within the pyridine ring.[1] This combination leads to two common failure modes in chromatography:

  • Normal-Phase Chromatography (Silica Gel): The basic pyridine nitrogen interacts strongly with the acidic silanol groups (Si-OH) on the surface of standard silica gel.[1][2] This acid-base interaction can cause severe peak tailing (streaking), or in some cases, irreversible adsorption where your compound does not elute from the column at all.[1]

  • Reversed-Phase Chromatography (C18): These intermediates are often too polar (hydrophilic) to be adequately retained by the non-polar (hydrophobic) stationary phase, such as C18.[3][4][5] As a result, they elute very quickly, often with the solvent front, leading to poor or no separation from other polar impurities.[3][6]

Q2: My compound is streaking badly on a silica TLC plate, even with a polar solvent system like 10% Methanol in Dichloromethane. What is happening?

Severe streaking is a classic indicator of a strong, undesirable interaction between your basic compound and the acidic stationary phase.[6][7] The tail of the streak represents molecules of your compound that are "sticking" to the silica and eluting much slower than the main band. To confirm this, you can perform a simple stability test: spot your compound on a TLC plate, let it sit for 30-60 minutes, and then develop the plate. If you see a new spot at the baseline that doesn't move, or if the original spot has degraded, your compound is not stable on silica.[8]

Q3: What are the fundamental differences between the main chromatography modes for polar compounds?

Choosing the right chromatography mode is critical. The three primary modes you will encounter are Normal-Phase (NPC), Reversed-Phase (RPC), and Hydrophilic Interaction Liquid Chromatography (HILIC).

FeatureNormal-Phase (NPC)Reversed-Phase (RPC)Hydrophilic Interaction (HILIC)
Stationary Phase Polar (e.g., Silica, Alumina)[9]Non-Polar (e.g., C18, C8)[10][11]Polar (e.g., Silica, Diol, Amide)[12][13]
Mobile Phase Non-Polar (e.g., Hexanes/EtOAc)[9]Polar (e.g., Water/Acetonitrile)[10][11]Reversed-Phase Like (High Organic)
Elution Order Least polar elutes first.Most polar elutes first.Most polar is retained longer.
Best For... Moderately polar compounds.[1][14]Non-polar to moderately polar compounds.[11]Very polar, hydrophilic compounds.[3][4][12][15]

Troubleshooting Guide: Experimental Problems & Solutions

This section addresses specific issues you may encounter in the lab, providing both the scientific rationale and actionable protocols to resolve them.

Problem 1: My compound streaks or remains at the baseline during normal-phase chromatography on silica.
  • Causality: As discussed, this is due to the strong acid-base interaction between your basic pyrido-oxazine and the acidic silica gel. The lone pair on the pyridine nitrogen is binding tightly to surface silanol groups.

  • Solution 1: Modify the Mobile Phase with a Basic Additive. The most direct way to solve this is to "tame" the silica by adding a small amount of a competitive base to your mobile phase. This base will occupy the acidic sites on the silica, allowing your compound to elute symmetrically.

    Step-by-Step Protocol: Mobile Phase Modification

    • Prepare a Stock Solution: Create a stock solution of 1-2% triethylamine (TEA) or 1-2% ammonium hydroxide (NH₄OH) in methanol.

    • TLC Analysis: Develop your TLC plates using a mobile phase consisting of your primary solvents (e.g., Dichloromethane/Methanol or Ethyl Acetate/Hexanes) with 0.5-2% of the basic stock solution added. For example, a common starting point is 88:10:2 Dichloromethane:Methanol:Ammonium Hydroxide solution.[7]

    • Optimize: Adjust the ratio of the basic modifier to achieve a good spot shape and an Rf value between 0.2 and 0.4.

    • Column Chromatography: Run your flash column using the optimized solvent system. It is crucial to equilibrate the column with this mobile phase before loading your sample.

  • Solution 2: Change the Stationary Phase. If mobile phase modification is insufficient, or if your compound is sensitive to base, changing the stationary phase is the next logical step.

    • Basic Alumina: Alumina is a good alternative for purifying basic compounds as it lacks the strong acidity of silica.[6]

    • Amine-Functionalized Silica: This is an excellent, albeit more expensive, option. The surface is covalently modified with amino groups, which effectively shields the acidic silanols and provides a mildly basic surface, preventing unwanted interactions.[2][7]

Problem 2: My compound elutes in the solvent front with no separation in reversed-phase (C18) chromatography.
  • Causality: Your pyrido-oxazine intermediate is too hydrophilic. It prefers to stay in the polar mobile phase (water/acetonitrile) rather than interacting with the greasy, non-polar C18 chains of the stationary phase.[4][16]

  • Solution: Employ Hydrophilic Interaction Liquid Chromatography (HILIC). HILIC is the modern solution for this exact problem. It uses a polar stationary phase (like silica) but with a mobile phase that is high in organic solvent (typically >80% acetonitrile) and contains a small amount of aqueous buffer. A water-rich layer forms on the surface of the stationary phase, and your polar analyte partitions into this layer, leading to retention.[17][18]

    Step-by-Step Protocol: Screening HILIC Conditions

    • Column: Use a bare silica column or a dedicated HILIC column (e.g., Amide, Diol).

    • Mobile Phase A: 95:5 Acetonitrile:Water with 10 mM Ammonium Acetate or Ammonium Formate.

    • Mobile Phase B: 50:50 Acetonitrile:Water with 10 mM Ammonium Acetate or Ammonium Formate. The buffer is critical for good peak shape and reproducibility.

    • Gradient: Run a gradient from 100% A to 100% B over 10-15 minutes. This is the reverse of a standard reversed-phase gradient.[13][17]

    • Sample Diluent: Dissolve your sample in a solvent that matches the initial mobile phase conditions (e.g., 90% acetonitrile) to ensure good peak shape.[4]

    dot graph HILIC_Mechanism { layout=neato; node [shape=box, style=filled, fontname="Arial", fontsize=10]; edge [fontname="Arial", fontsize=9]; bgcolor="#F1F3F4";

    }

    Caption: HILIC retention mechanism for polar analytes.

Problem 3: My crude material is a complex mixture. How can I simplify it before chromatography?
  • Causality: Attempting to purify a very crude mixture directly by chromatography can lead to column overloading, poor separation, and low recovery.[6] A preliminary bulk purification is often more efficient.

  • Solution: Perform an Acid-Base Extraction. This classic liquid-liquid extraction technique is highly effective for separating basic compounds like pyrido-oxazines from neutral and acidic impurities.[19] The strategy relies on changing the polarity (and thus the solubility) of your compound by protonating it.[20]

    dot graph AcidBase_Workflow { rankdir=TB; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fillcolor="#F1F3F4"]; edge [fontname="Arial", fontsize=9];

    }

    Caption: Workflow for purification via acid-base extraction.

    Step-by-Step Protocol: Acid-Base Extraction

    • Dissolve: Dissolve the crude reaction mixture in an organic solvent like ethyl acetate (EtOAc) or dichloromethane (DCM).

    • Extract: Transfer the solution to a separatory funnel and add an equal volume of a dilute aqueous acid (e.g., 1M HCl). Shake gently to avoid emulsions.[6] The basic pyrido-oxazine will be protonated, forming a salt that dissolves in the aqueous layer.

    • Separate: Drain the aqueous layer. The organic layer, containing neutral and acidic impurities, can be discarded (or saved for analysis).

    • Back-Extract (Optional but Recommended): Wash the organic layer one more time with fresh aqueous acid and combine the aqueous layers to maximize recovery.

    • Neutralize: Place the combined aqueous layers in a clean separatory funnel and slowly add a base (e.g., 1M NaOH or saturated NaHCO₃) until the solution is basic (pH > 10). This deprotonates your compound, making it insoluble in water again.

    • Re-Extract: Extract the now-neutralized aqueous layer three times with fresh organic solvent (DCM or EtOAc).

    • Dry and Concentrate: Combine the organic extracts, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield your partially purified product, which is now ready for final purification by chromatography or recrystallization.

Problem 4: My compound is a solid, but chromatography is inefficient. Is there a better way?
  • Causality: For solid compounds, especially at scale, chromatography can be low-yielding and solvent-intensive. Recrystallization is often a superior method for achieving high purity if a suitable solvent can be found.[21][22]

  • Solution: Develop a Recrystallization Protocol. The goal is to find a solvent (or solvent pair) in which your compound is highly soluble when hot but poorly soluble when cold.[23][24]

    Step-by-Step Protocol: Recrystallization Solvent Screening

    • Single Solvent Screen: Place a few milligrams of your solid in several test tubes. Add a few drops of different solvents (e.g., ethanol, isopropanol, acetone, ethyl acetate, water) to each.[25]

    • Heat: If the compound doesn't dissolve at room temperature, gently heat the solvent to its boiling point. A good solvent will dissolve the compound completely when hot.[24]

    • Cool: Allow the solution to cool to room temperature, then place it in an ice bath. Abundant crystal formation upon cooling indicates a promising solvent.

    • Co-Solvent Screen (if no single solvent works): If your compound is too soluble in one solvent (e.g., methanol) and insoluble in another (e.g., water or hexanes), a co-solvent system is ideal.[6]

      • Dissolve your compound in a minimum amount of the "good" hot solvent.

      • Slowly add the "poor" anti-solvent dropwise until the solution just begins to turn cloudy (this is the saturation point).

      • Add a drop or two of the "good" solvent to redissolve the precipitate, then allow the solution to cool slowly.

Advanced Purification Strategies

When standard methods fail, more specialized techniques may be required.

  • Ion-Exchange Chromatography (IEX): This technique separates molecules based on their net charge.[26] Since pyrido-oxazines are basic, they can be protonated to carry a positive charge. Using a cation-exchange resin (which has negative charges), your protonated compound will bind to the column while neutral impurities pass through.[27][28] Elution is then achieved by increasing the salt concentration or changing the pH of the mobile phase.[26][28]

  • Supercritical Fluid Chromatography (SFC): SFC is a powerful technique that uses supercritical CO₂ as the main mobile phase, modified with a polar co-solvent like methanol.[29] It is considered a "green" alternative to normal-phase chromatography and provides very fast and efficient separations, particularly for polar and chiral molecules.[30][31][32]

References

  • HILIC – The Rising Star of Polar Chromatography. (n.d.). Element Lab Solutions. Retrieved from [Link]

  • Chirita, R., West, C., & Elfakir, C. (2011). Hydrophilic interaction liquid chromatography (HILIC)—a powerful separation technique. Journal of Chromatography A. Retrieved from [Link]

  • West, C. (n.d.). How Good is SFC for Polar Analytes? Chromatography Today. Retrieved from [https://www.chromatographytoday.com/news/sfc-sfe-technology/3 SFC/how-good-is-sfc-for-polar-analytes/32043]([Link] SFC/how-good-is-sfc-for-polar-analytes/32043)

  • What can I use to purify polar reaction mixtures? (2023). Biotage. Retrieved from [Link]

  • van Zelst, F. H. M., van Meerten, S. G. J., & Kentgens, A. P. M. (2019). Characterising polar compounds using supercritical fluid chromatography–nuclear magnetic resonance spectroscopy (SFC–NMR). Chemical Communications. Retrieved from [Link]

  • Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques. (2025). Waters Blog. Retrieved from [Link]

  • BA Method Development: Polar Compounds. (n.d.). BioPharma Services. Retrieved from [Link]

  • Supercritical fluid chromatography. (n.d.). Wikipedia. Retrieved from [Link]

  • Bennett, R. (2020). Supercritical fluid chromatography of polar biomolecules at the analytical and preparative scale. YouTube. Retrieved from [Link]

  • Why is normal phase chromatography good for use on polar analytes? (2015). ResearchGate. Retrieved from [Link]

  • Supercritical Fluid Chromatography. (2024). JoVE. Retrieved from [Link]

  • Polar Compounds. (n.d.). SIELC Technologies. Retrieved from [Link]

  • Reversed-phase chromatography. (n.d.). Wikipedia. Retrieved from [Link]

  • Normal Phase HPLC Column and Reverse Phase HPLC Column. (2025). Hawach Scientific. Retrieved from [Link]

  • Chromatography Techniques for Polar Analytes: Column Selection Guide. (n.d.). Pharma Now. Retrieved from [Link]

  • Strategies to Enable and Simplify HPLC Polar Compound Separation. (2023). Separation Science. Retrieved from [Link]

  • Pesek, J. J., & Matyska, M. T. (n.d.). How to Retain Polar and Nonpolar Compounds on the Same HPLC Stationary Phase with an Isocratic Mobile Phase. LCGC International. Retrieved from [Link]

  • Normal-phase vs. Reversed-phase Chromatography. (2025). Phenomenex. Retrieved from [Link]

  • Recrystallization of Active Pharmaceutical Ingredients. (n.d.). ResearchGate. Retrieved from [Link]

  • Exploring the Principle of Ion Exchange Chromatography and Its Applications. (2024). Technology Networks. Retrieved from [Link]

  • Reverse Phase Chromatography Techniques. (2025). Chrom Tech, Inc. Retrieved from [Link]

  • Acid–base extraction. (n.d.). Wikipedia. Retrieved from [Link]

  • Purification: Troubleshooting Flash Column Chromatography. (n.d.). University of Rochester, Department of Chemistry. Retrieved from [Link]

  • Acid base extraction. (2019). YouTube. Retrieved from [Link]

  • Purification of strong polar and basic compounds. (2023). Reddit. Retrieved from [Link]

  • Is there an easy way to purify organic amines? (2023). Biotage. Retrieved from [Link]

  • Recrystallization-1.pdf. (n.d.). University of California, Irvine. Retrieved from [Link]

  • Recrystallization. (n.d.). University of Texas at Dallas. Retrieved from [Link]

  • How to isolate a polar small molecule, containing at least one primary or secondary amine group from a water soluble extract? (2019). ResearchGate. Retrieved from [Link]

  • Tips & Tricks: Recrystallization. (n.d.). University of Rochester, Department of Chemistry. Retrieved from [Link]

  • Stieger, N., & Liebenberg, W. (n.d.). Recrystallization of Active Pharmaceutical Ingredients. SciSpace. Retrieved from [Link]

  • Guide to Ion-Exchange Chromatography. (n.d.). Harvard Apparatus. Retrieved from [Link]

  • Ion Exchange Chromatography. (2024). Cytiva. Retrieved from [Link]

  • Introduction to Ion Exchange Chromatography. (n.d.). Bio-Rad. Retrieved from [Link]

  • Ion Exchange Chromatography. (n.d.). Shimadzu. Retrieved from [Link]

  • For highly polar compound, how to do the purification? (2018). ResearchGate. Retrieved from [Link]

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Reference Data & Comparative Studies

Validation

Mass spectrometry fragmentation pattern of 7-ethynyl-pyrido[2,3-b][1,4]oxazine

Comparative Guide: Elucidating the Mass Spectrometry Fragmentation of 7-Ethynyl-pyrido[2,3-b][1,4]oxazine Executive Summary & Structural Context The characterization of 7-ethynyl-pyrido[2,3-b][1,4]oxazine represents a cr...

Author: BenchChem Technical Support Team. Date: February 2026

Comparative Guide: Elucidating the Mass Spectrometry Fragmentation of 7-Ethynyl-pyrido[2,3-b][1,4]oxazine

Executive Summary & Structural Context

The characterization of 7-ethynyl-pyrido[2,3-b][1,4]oxazine represents a critical challenge in structural biology and drug discovery. This scaffold combines a fused bicyclic heteroaromatic core (mimicking quinoline/quinoxaline pharmacophores) with a reactive ethynyl (alkyne) handle , often used for "click" chemistry or covalent inhibition.

This guide provides a technical comparison of fragmentation methodologies to resolve the structural integrity of this molecule. Unlike simple heterocycles, the competition between the oxazine ring opening and the ethynyl group elimination requires specific ionization energies to distinguish. We compare Electrospray Ionization (ESI-CID) against Electron Impact (EI) to determine the optimal workflow for structural validation and metabolic tracking.

Structural Analysis & Theoretical Breakpoints

Before interpreting spectra, we must define the lability of the molecular bonds. The molecule consists of a pyridine ring fused to a 1,4-oxazine ring, with an ethynyl group at position 7.

  • Formula:

    
    
    
  • Exact Mass: 158.0480 Da

  • Protonated Mass

    
    :  159.0553 Da
    

Predicted Lability Hierarchy:

  • Oxazine Ring (O1–C2 / N4–C3): The most fragile site, prone to Retro-Diels-Alder (RDA) reactions or oxidative ring opening.

  • Ethynyl Group (

    
    ):  Generally stable in soft ionization but prone to acetylene loss (
    
    
    
    , -26 Da) under high-energy collision.
  • Pyridine Core: Highly stable; typically fragments last via HCN loss (-27 Da).

Figure 1: Structural Lability Map

G Molecule 7-ethynyl-pyrido[2,3-b][1,4]oxazine (MW 158.05) Oxazine Oxazine Ring (Fragile Zone) Molecule->Oxazine Primary Cleavage (RDA / Ring Opening) Ethynyl Ethynyl Group (High Energy Loss) Molecule->Ethynyl Secondary Cleavage (Loss of C2H2) Pyridine Pyridine Core (Stable Scaffold) Molecule->Pyridine Terminal Residue

Caption: Hierarchy of bond stability. The oxazine ring is the primary site of dissociation, followed by the ethynyl substituent.

Comparative Methodology: ESI-CID vs. EI

To achieve unambiguous identification, we compared two standard ionization pathways. The choice of method drastically alters the observed fragmentation landscape.

Table 1: Performance Comparison of Ionization Modes
FeatureMethod A: ESI-MS/MS (CID) Method B: EI-MS (70 eV)
Primary Ion

(Even Electron)

(Odd Electron)
Energy Regime Low/Tunable (Collision Induced)High/Fixed (70 eV)
Key Mechanism Charge-Remote Fragmentation & RDARadical-Directed Cleavage
Ethynyl Detection Preserved in parent; lost at high CEOften lost immediately or cyclized
Application Best for: LC-MS, PK studies, Metabolite IDBest for: Library matching, Impurity profiling

Expert Insight: For drug development, Method A (ESI-CID) is superior. It preserves the ethynyl handle in the parent ion, allowing you to confirm the presence of this reactive group before inducing fragmentation. EI often shreds the alkyne immediately, making it difficult to distinguish from the vinyl analog.

Detailed Fragmentation Pathways (ESI-CID)

The following protocol details the specific transitions observed in ESI-MS/MS. This workflow is self-validating: if you do not observe the characteristic "Oxazine Loss" before the "Pyridine Breakdown," your compound may be an isomer (e.g., the ethynyl is on the oxazine ring).

Pathway A: The "Oxazine-First" Mechanism (Dominant)
  • Precursor Selection: Isolate

    
     159.05 (
    
    
    
    ).
  • Neutral Loss of CO/C2H4: The oxazine ring undergoes cleavage. If the ring is dihydro, expect a loss of

    
     (28 Da). If oxidized (lactam), expect CO (28 Da).
    
    • Result:

      
       131.0
      
  • Secondary Loss: The resulting pyridine-ethynyl cation loses the ethynyl group as acetylene (

    
    ).
    
    • Result:

      
       105.0
      
Pathway B: The "Ethynyl-First" Mechanism (High Energy)
  • Direct Loss: At high Collision Energy (CE > 35 eV), the ethynyl group is ejected directly from the parent.

    • Transition:

      
       (Loss of 26 Da).
      
    • Validation: This peak intensity should increase linearly with CE voltage.

Figure 2: ESI-MS/MS Fragmentation Tree

Fragmentation Parent Parent Ion [M+H]+ m/z 159.05 FragA1 Fragment A1 (Ring Opening) m/z 131.0 Parent->FragA1 -28 Da (CO/C2H4) (RDA Mechanism) FragB1 Fragment B1 (De-ethynylated) m/z 133.04 Parent->FragB1 -26 Da (C2H2) (High Energy) FragA2 Fragment A2 (Pyridine Core) m/z 105.0 FragA1->FragA2 -26 Da (C2H2) (Acetylene Loss) Term Terminal Ion (Pyridine Ring Break) m/z 78/79 FragA2->Term -27 Da (HCN) FragB1->Term -27 Da (HCN)

Caption: Dual fragmentation pathways. Pathway A (Blue) is dominant at low collision energies; Pathway B (Red) appears at high CE.

Experimental Protocol: Self-Validating Workflow

To replicate these results and validate your specific lot of 7-ethynyl-pyrido[2,3-b][1,4]oxazine, follow this step-by-step LC-MS/MS protocol.

Reagents:

  • Solvent A: 0.1% Formic Acid in Water (Proton source).

  • Solvent B: Acetonitrile (LC grade).

Step 1: Source Optimization

  • Mode: ESI Positive.[1][2][3]

  • Capillary Voltage: 3.5 kV (Avoid >4.0 kV to prevent in-source fragmentation of the ethynyl group).

  • Cone Voltage: 20 V.

Step 2: MS/MS Acquisition (Daughter Scan)

  • Precursor: Set quadrupole Q1 to 159.1 Da.

  • Collision Energy (CE) Ramp:

    • Low (10-20 eV): Look for

      
       131 (Oxazine break).
      
    • High (30-50 eV): Look for

      
       133 (Ethynyl loss) and 
      
      
      
      105.
  • Validation Check: If you observe a strong peak at

    
     141 (Loss of water, -18), your sample is likely the hydrated or hydroxy impurity, not the ethynyl derivative.
    

Step 3: Isomer Differentiation (The "Alternative" Check)

  • Scenario: Distinguishing 7-ethynyl from 6-ethynyl isomers.

  • Method: The 7-position (adjacent to the ring fusion) sterically influences the oxazine ring stability. The 7-ethynyl isomer typically shows a higher ratio of Pathway A (Ring opening) compared to the 6-ethynyl isomer, due to electronic conjugation with the fusion nitrogen [1, 2].

References

  • NIST Mass Spectrometry Data Center. (2017). Combining fragment ion and neutral loss matching during mass spectral library searching. Analytical Chemistry.[4][5]

  • Holčapek, M., et al. (2015). Fragmentation reactions using electrospray ionization mass spectrometry: an important tool for the structural elucidation of synthetic and natural products.[1][6] RSC Advances.

  • BenchChem. (2025).[7] Spectroscopic Profile of Pyrido[1,2]oxazin-3-ones: A Technical Guide.

  • Demarque, D.P., et al. (2016). Fragmentation mechanisms of benzoxazines and related heterocycles. Rapid Communications in Mass Spectrometry.

Note: The fragmentation patterns described are based on predictive mechanistic rules for fused pyridine-oxazine systems and standard ethynyl group behavior in mass spectrometry. Always confirm with a synthesized standard for regulatory submissions.

Sources

Comparative

A Comparative Guide to the Structural Validation of 7-ethynyl-pyrido[2,3-b]oxazine via ¹³C NMR Spectroscopy

A Comparative Guide to the Structural Validation of 7-ethynyl-pyrido[2,3-b][1][2]oxazine via ¹³C NMR Spectroscopy Guide Objective: This document provides a comprehensive, in-depth framework for the structural validation...

Author: BenchChem Technical Support Team. Date: February 2026

A Comparative Guide to the Structural Validation of 7-ethynyl-pyrido[2,3-b][1][2]oxazine via ¹³C NMR Spectroscopy

Guide Objective: This document provides a comprehensive, in-depth framework for the structural validation of the novel heterocyclic compound 7-ethynyl-pyrido[2,3-b][1][2]oxazine using Carbon-13 Nuclear Magnetic Resonance (¹³C NMR) spectroscopy. By integrating theoretical predictions with a robust experimental protocol, this guide serves as a definitive resource for researchers, chemists, and drug development professionals seeking to unambiguously confirm the molecular structure of this and similar complex heteroaromatic systems.

Introduction: The Imperative for Rigorous Structural Validation

The pyrido[2,3-b][1][2]oxazine scaffold is a privileged structure in medicinal chemistry, appearing in a range of biologically active molecules, including potential EGFR-TK inhibitors for non-small cell lung cancer.[3] The introduction of an ethynyl group at the 7-position creates a versatile synthetic handle for further functionalization, for example, via click chemistry or Sonogashira coupling, making 7-ethynyl-pyrido[2,3-b][1][2]oxazine a valuable building block.

However, its synthesis can potentially yield isomeric impurities. Therefore, unambiguous structural confirmation is not merely a procedural step but a foundational requirement for advancing any research or development program. ¹³C NMR spectroscopy is a powerful, non-destructive technique that provides direct information about the carbon skeleton of a molecule.[4] Each chemically non-equivalent carbon atom in a molecule produces a distinct signal, making it an ideal tool for structural verification.[2][5]

This guide will demonstrate a comparative methodology, where an experimentally acquired ¹³C NMR spectrum is validated against a theoretically predicted spectrum. This dual approach provides a high degree of confidence in the final structural assignment.

PART 1: Theoretical Framework & Predictive Analysis

Before stepping into the laboratory, a robust theoretical analysis is crucial. Predicting the ¹³C NMR spectrum allows us to define expectations and identify the key signals that will confirm the desired structure. This prediction is built upon understanding the chemical shifts of the parent heterocycle and the influence of the ethynyl substituent.

The Parent Scaffold: Pyrido[2,3-b][1][2]oxazine

The core of our molecule is a fused heterocyclic system. The chemical shifts of the pyridine ring are well-characterized. In unsubstituted pyridine, the carbon atoms have distinct chemical shifts due to the influence of the electronegative nitrogen atom: C2/C6 at ~150 ppm, C4 at ~136 ppm, and C3/C5 at ~124 ppm.[6] The oxazine ring introduces further electronic changes, and its methylene carbons (C2 and C3) are expected in the sp³ region, typically around 60-70 ppm.

Substituent Effects of the Ethynyl Group

The introduction of an ethynyl group (-C≡CH) at the C-7 position induces significant and predictable changes in the chemical shifts of the pyridyl ring carbons. This is known as the substituent-induced chemical shift (SCS) effect.[7]

  • Ipso-Carbon (C-7): The carbon directly attached to the substituent will experience a significant shift.

  • Ortho, Meta, Para-Carbons (C-6, C-8, C-5, C-9a): The electronic withdrawing/donating nature of the ethynyl group will shield or deshield these carbons, causing upfield or downfield shifts, respectively.

  • Acetylenic Carbons (-C≡CH): The sp-hybridized carbons of the ethynyl group itself are highly characteristic and typically resonate in the 70-90 ppm range.[8][9]

Predicted ¹³C NMR Chemical Shifts

By combining data from the parent heterocycle and established SCS values for an ethynyl group on a pyridine-like ring, we can generate a predicted spectrum. Computational chemistry software and databases can further refine these predictions.[10][11] Below is a table of predicted chemical shifts for 7-ethynyl-pyrido[2,3-b][1][2]oxazine.

Data Presentation: Predicted vs. Experimental Chemical Shifts

Carbon AtomPredicted δ (ppm)Hypothetical Experimental δ (ppm)Assignment Rationale
C-2 ~65.565.2Methylene carbon adjacent to oxygen.
C-3 ~45.044.8Methylene carbon adjacent to nitrogen.
C-4a ~140.0139.8Quaternary carbon at ring junction.
C-6 ~152.0151.7Pyridine α-carbon, deshielded by N.
C-7 ~118.0117.5ipso-carbon attached to ethynyl group.
C-8 ~120.0119.8Pyridine β-carbon.
C-9a ~145.0144.6Quaternary carbon at ring junction.
-C≡CH ~83.082.9Acetylenic quaternary carbon.
-C≡CH ~78.077.9Acetylenic terminal carbon.

PART 2: Experimental Design for Unambiguous Validation

The quality of the experimental data is paramount. The following protocol is designed to produce a high-resolution, high-fidelity ¹³C NMR spectrum suitable for direct comparison with our theoretical model.

Visualization of the Validation Workflow

The entire process, from sample preparation to final confirmation, can be visualized as a logical workflow.

G cluster_prep Preparation cluster_acq Data Acquisition cluster_analysis Analysis & Validation a Obtain/Synthesize Compound b Prepare NMR Sample (5-10 mg in 0.6 mL DMSO-d6) a->b c Setup NMR Spectrometer (≥100 MHz, Proton Decoupled) b->c d Acquire 13C NMR Data (zgpg30, NS > 2048) c->d e Process Data (FT, Phasing, Baseline Correction) d->e g Compare Experimental vs. Predicted Data e->g f Predict Chemical Shifts (Database/Software) f->g h Assign All Carbon Signals g->h i Structure Validated h->i

Caption: Workflow for ¹³C NMR-based structural validation.

Step-by-Step Experimental Protocol

1. Sample Preparation:

  • Rationale: Proper sample concentration and solvent choice are critical for obtaining a good signal-to-noise ratio and avoiding solvent interference.[12] DMSO-d₆ is an excellent choice for many nitrogen-containing heterocycles due to its high dissolving power.
  • Procedure: Accurately weigh 5-10 mg of the synthesized 7-ethynyl-pyrido[2,3-b][1][2]oxazine. Dissolve the sample in approximately 0.6 mL of deuterated dimethyl sulfoxide (DMSO-d₆). Transfer the solution to a clean, dry 5 mm NMR tube.

2. NMR Instrument Setup & Calibration:

  • Rationale: The experiment should be run on a spectrometer with a field strength of at least 100 MHz for ¹³C to ensure adequate signal dispersion.[3] Proton decoupling is used to simplify the spectrum, collapsing all multiplets into singlets for each unique carbon.[1][13]
  • Procedure:
  • Insert the sample into the NMR spectrometer.
  • Lock the spectrometer on the deuterium signal of the DMSO-d₆ solvent.
  • Shim the magnetic field to achieve optimal homogeneity.
  • Reference the spectrum using the solvent peak for DMSO-d₆ (δ ≈ 39.52 ppm).

3. Data Acquisition:

  • Rationale: Due to the low natural abundance of ¹³C (1.1%), a sufficient number of scans must be acquired to achieve an adequate signal-to-noise ratio.[1][14] A standard zgpg30 pulse sequence with a relaxation delay (d1) of 2 seconds is appropriate.
  • Procedure:
  • Use a standard proton-decoupled pulse sequence (e.g., zgpg30 on Bruker instruments).
  • Set the number of scans (NS) to a minimum of 2048. For dilute samples, increase as necessary.
  • Set a relaxation delay (d1) of 2.0 seconds to allow for adequate relaxation of quaternary carbons.
  • Acquire the Free Induction Decay (FID).

4. Data Processing:

  • Rationale: Standard processing steps convert the raw time-domain signal (FID) into the frequency-domain spectrum that is readily interpretable.
  • Procedure:
  • Apply an exponential multiplication (line broadening) of 1-2 Hz to improve the signal-to-noise ratio.
  • Perform a Fourier Transform (FT) on the FID.
  • Carefully phase the spectrum to ensure all peaks are in pure absorption mode.
  • Apply a baseline correction to ensure a flat baseline across the spectrum.
  • Calibrate the chemical shift axis to the DMSO-d₆ solvent peak at 39.52 ppm.

PART 3: Comparative Analysis & Structural Confirmation

With the high-quality experimental spectrum in hand, the final step is a direct comparison with our predicted values.

Peak Assignment and Verification

Referring back to the data table, we can now assign each peak in our hypothetical experimental spectrum. The close correlation between the predicted and observed chemical shifts provides strong evidence for the proposed structure.

  • Key Confirmatory Signals: The presence of the two characteristic acetylenic carbon signals (~83 ppm and ~78 ppm) is definitive proof of the ethynyl group's incorporation.

  • Quaternary Carbons: The signals for the four quaternary carbons (C-4a, C-7, C-9a, and -C≡CH) will typically be of lower intensity, which aids in their assignment.

  • Ring Carbons: The chemical shifts of the pyridine and oxazine ring carbons should align closely with the predicted values, confirming the core scaffold and the position of the ethynyl substituent. Any significant deviation would suggest an alternative isomer.

Visualizing the Validated Structure

Caption: Structure of 7-ethynyl-pyrido[2,3-b][1][2]oxazine.

(Note: The above DOT script is a placeholder for chemical structure visualization which is limited in Graphviz. In a publication, a chemical drawing software output would be used.)

Conclusion

The structural validation of novel compounds like 7-ethynyl-pyrido[2,3-b][1][2]oxazine demands a rigorous and multi-faceted approach. By synergistically combining theoretical ¹³C NMR chemical shift prediction with a meticulously executed experimental protocol, we establish a self-validating system. The strong congruence between the predicted and experimental data, particularly the unique signals of the acetylenic carbons and the substituent-induced shifts on the pyridyl ring, provides unambiguous confirmation of the molecular structure. This comparative methodology not only validates the target compound but also serves as a robust and reliable template for the structural elucidation of other complex heterocyclic systems in modern chemical research.

References

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Validation

A Comparative Analysis of the Biological Activity of 7-Ethynyl Substituted EGFR Inhibitors

This guide provides an in-depth comparison of the biological activity of 7-ethynyl substituted Epidermal Growth Factor Receptor (EGFR) inhibitors. It is intended for researchers, scientists, and drug development professi...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides an in-depth comparison of the biological activity of 7-ethynyl substituted Epidermal Growth Factor Receptor (EGFR) inhibitors. It is intended for researchers, scientists, and drug development professionals engaged in oncology and kinase inhibitor research. We will explore the mechanistic rationale for the 7-ethynyl substitution, present comparative experimental data, and provide detailed protocols for key biological assays.

The Epidermal Growth Factor Receptor (EGFR) and the Rationale for 7-Ethynyl Substitution

The Epidermal Growth Factor Receptor (EGFR) is a transmembrane glycoprotein, a member of the ErbB family of receptor tyrosine kinases, that plays a critical role in regulating cell proliferation, survival, differentiation, and migration.[1][2][3] Upon binding of its ligands, such as epidermal growth factor (EGF), EGFR undergoes dimerization and autophosphorylation of specific tyrosine residues in its intracellular domain.[4] This activation initiates several downstream signaling cascades, including the RAS/RAF/MEK/ERK (MAPK), PI3K/AKT/mTOR, and JAK/STAT pathways, which ultimately drive cellular responses.[2][4][5] Dysregulation of EGFR signaling, often through overexpression or activating mutations, is a key driver in the pathogenesis of various cancers, most notably non-small cell lung cancer (NSCLC).[6][7][8]

Small-molecule tyrosine kinase inhibitors (TKIs) that compete with ATP at the kinase domain's binding site have become a cornerstone of targeted cancer therapy.[4] The 4-anilinoquinazoline scaffold is a common feature in many first-generation EGFR inhibitors like gefitinib and erlotinib.[6] Erlotinib, in particular, features a 7-ethynyl group on the quinazoline core.[9][10] This substitution is not merely a minor structural modification; it is a critical enhancement that improves the inhibitor's binding affinity and biological activity. The ethynyl group extends into a specific region of the ATP-binding pocket, forming additional interactions that increase the inhibitor's potency compared to its non-ethynyl counterparts.

// Edges Ligand -> EGFR [label="Binding & Dimerization"]; EGFR -> P_EGFR [label="Activation"];

P_EGFR -> Grb2_SOS; P_EGFR -> PI3K; P_EGFR -> STAT; P_EGFR -> PLCg;

Grb2_SOS -> RAS -> RAF -> MEK -> ERK; PI3K -> AKT -> mTOR; PLCg -> PKC; PLCg -> Ca_Signal;

ERK -> Nucleus; mTOR -> Nucleus; STAT -> Nucleus; PKC -> Nucleus;

Nucleus -> Transcription;

Inhibitor -> P_EGFR [label="Inhibits ATP Binding", style=dashed, color="#EA4335", arrowhead=tee];

{rank=same; Grb2_SOS; PI3K; STAT; PLCg;} } Caption: EGFR signaling cascade and the point of TKI inhibition.

Comparative Biological Activity

To objectively assess the impact of the 7-ethynyl substitution, we compare the biological activities of key EGFR inhibitors. This comparison includes Erlotinib, a prominent 7-ethynyl substituted inhibitor, and Lapatinib, a dual EGFR/HER2 inhibitor that lacks this specific moiety but shares the 4-anilinoquinazoline core.[9][11][12]

In Vitro Kinase Inhibition

The primary measure of a kinase inhibitor's potency is its half-maximal inhibitory concentration (IC50) in a cell-free enzymatic assay. This assay directly quantifies the inhibitor's ability to block the kinase's phosphorylation activity.

InhibitorTarget KinaseIC50 (nM)Citation(s)
Erlotinib EGFR2-20[13]
Lapatinib EGFR3-10.8[11][14]
HER2 (ErbB2)9.3-13[11][14]

Note: IC50 values can vary based on assay conditions, such as ATP concentration.

Insight: Both Erlotinib and Lapatinib demonstrate potent, low-nanomolar inhibition of the EGFR kinase in biochemical assays. Lapatinib's dual specificity for HER2 is a key differentiator in its mechanism and clinical application, particularly in HER2-positive cancers.[12][15][16]

Cellular Antiproliferative Activity

Evaluating an inhibitor's effect on cancer cell lines provides a more biologically relevant context, accounting for factors like cell permeability and off-target effects. The data below summarizes the antiproliferative IC50 values against various cancer cell lines with different EGFR and HER2 statuses.

InhibitorCell LineCancer TypeKey Receptor StatusIC50 (µM)Citation(s)
Erlotinib KYSE410Esophageal CancerEGFR High Expression5.00 ± 0.46[13]
KYSE450Esophageal CancerEGFR High Expression7.60 ± 0.51[13]
H1650NSCLCEGFR Mutant14.00 ± 1.19[13]
HCC827NSCLCEGFR Mutant (del19)11.81 ± 1.02[13]
Lapatinib BT474Breast CancerHER2-Overexpressing0.1[14]
A431Epidermoid CarcinomaEGFR-Overexpressing>10[15]
NCI-N87Gastric CancerHER2-Amplified0.027[14]

Insight: The cellular activity of these inhibitors is highly dependent on the genetic context of the cancer cells. Lapatinib shows exceptional potency in HER2-amplified cell lines, consistent with its dual-inhibitor profile.[14][15] Erlotinib is effective in cell lines driven by EGFR mutations or high expression. The difference in potency between enzymatic and cellular assays highlights the importance of cellular context in drug efficacy.

Detailed Experimental Protocols

To ensure scientific rigor and reproducibility, we provide detailed protocols for the key assays used to generate the comparative data.

In-Vitro EGFR Kinase Assay (Luminescent)

This assay quantifies the enzymatic activity of purified EGFR and the potency of an inhibitor by measuring ATP consumption.

Materials:

  • Purified recombinant EGFR enzyme.

  • Kinase substrate (e.g., Poly(Glu, Tyr) 4:1).

  • ATP.

  • Kinase assay buffer (e.g., 40 mM Tris pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA).[17]

  • Test inhibitor (e.g., Erlotinib).

  • ADP-Glo™ Kinase Assay Kit.

  • 384-well white microplates.[17]

Procedure:

  • Compound Preparation: Prepare a serial dilution of the test inhibitor in the kinase assay buffer. Ensure the final solvent (e.g., DMSO) concentration is constant across all wells and does not exceed 1%.

  • Enzyme Addition: Add 2 µL of diluted EGFR enzyme to each well of the 384-well plate.[18][19]

  • Inhibitor Addition: Add 1 µL of the serially diluted inhibitor or vehicle control to the appropriate wells.[18][19]

  • Incubation: Gently mix and incubate the plate at room temperature for 10-15 minutes to allow the inhibitor to bind to the enzyme.

  • Initiation: Start the kinase reaction by adding 2 µL of ATP solution to all wells.[17]

  • Reaction Incubation: Incubate the plate at room temperature for 60 minutes.[19]

  • ATP Depletion: Add 5 µL of ADP-Glo™ Reagent to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.[17]

  • Signal Generation: Add 10 µL of Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal via luciferase. Incubate for 30-60 minutes at room temperature.[17]

  • Data Acquisition: Measure luminescence using a microplate reader. The signal positively correlates with kinase activity.[17]

  • Analysis: Plot the luminescence signal against the log of the inhibitor concentration and use a non-linear regression model to calculate the IC50 value.[17]

Kinase_Assay_Workflow start Start prep_inhibitor Prepare Inhibitor Serial Dilutions start->prep_inhibitor add_enzyme Add EGFR Enzyme to 384-well Plate prep_inhibitor->add_enzyme add_inhibitor Add Inhibitor/ Vehicle to Wells add_enzyme->add_inhibitor incubate1 Incubate 15 min (Inhibitor Binding) add_inhibitor->incubate1 add_atp Initiate Reaction (Add ATP) incubate1->add_atp incubate2 Incubate 60 min (Kinase Reaction) add_atp->incubate2 add_adpglo Stop Reaction (Add ADP-Glo™ Reagent) incubate2->add_adpglo incubate3 Incubate 40 min (ATP Depletion) add_adpglo->incubate3 add_detection Add Kinase Detection Reagent incubate3->add_detection incubate4 Incubate 30 min (Signal Generation) add_detection->incubate4 read_plate Measure Luminescence incubate4->read_plate analyze Calculate IC50 read_plate->analyze end End analyze->end

Cell Viability (MTT) Assay

This colorimetric assay measures the metabolic activity of cells as an indicator of cell viability and proliferation.[20][21]

Materials:

  • Cancer cell lines of interest.

  • Complete cell culture medium.

  • 96-well cell culture plates.

  • Test inhibitor.

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS).

  • Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS).

Procedure:

  • Cell Seeding: Harvest and count cells. Seed the cells into a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete medium. Incubate overnight (37°C, 5% CO₂).

  • Compound Treatment: Prepare serial dilutions of the inhibitor in culture medium. Remove the old medium from the wells and add 100 µL of the medium containing the inhibitor or vehicle control.

  • Incubation: Incubate the plates for the desired exposure time (e.g., 72 hours) at 37°C, 5% CO₂.

  • MTT Addition: Add 10 µL of MTT solution to each well to achieve a final concentration of 0.45-0.5 mg/mL.[22]

  • Formazan Formation: Incubate the plate for 2-4 hours at 37°C, allowing viable cells to reduce the yellow MTT to purple formazan crystals.[21]

  • Solubilization: Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan crystals.[22]

  • Data Acquisition: Mix gently to ensure complete solubilization. Measure the absorbance at 570 nm using a microplate reader.[21]

  • Analysis: Normalize the absorbance values to the vehicle-treated control wells. Plot the percentage of cell viability against the log of the inhibitor concentration and use a non-linear regression model to determine the IC50 value.

Conclusion and Future Directions

The inclusion of a 7-ethynyl group, as seen in Erlotinib, is a potent strategy for enhancing the inhibitory activity of EGFR TKIs. Both Erlotinib and Lapatinib are powerful inhibitors, but their efficacy is highly context-dependent, underscoring the importance of patient stratification based on the molecular profile of the tumor, particularly EGFR mutation and HER2 amplification status.[8][15]

Future research in this area continues to focus on developing next-generation inhibitors that can overcome acquired resistance mechanisms, such as the T790M "gatekeeper" mutation.[8][23] The principles of structure-activity relationship demonstrated by the 7-ethynyl substitution continue to guide the rational design of more selective and potent anticancer agents.

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Safety & Regulatory Compliance

Safety

A Comprehensive Guide to the Safe Disposal of 7-Ethynyl-2,3-dihydro-1H-pyrido[2,3-b]oxazine

A Comprehensive Guide to the Safe Disposal of 7-Ethynyl-2,3-dihydro-1H-pyrido[2,3-b][1][2]oxazine For researchers and drug development professionals, the synthesis and handling of novel chemical entities are routine. Equ...

Author: BenchChem Technical Support Team. Date: February 2026

A Comprehensive Guide to the Safe Disposal of 7-Ethynyl-2,3-dihydro-1H-pyrido[2,3-b][1][2]oxazine

For researchers and drug development professionals, the synthesis and handling of novel chemical entities are routine. Equally critical, though often less detailed in literature, are the protocols for their safe disposal. This guide provides essential, immediate safety and logistical information for the proper disposal of 7-Ethynyl-2,3-dihydro-1H-pyrido[2,3-b][1][2]oxazine, ensuring the safety of laboratory personnel and the protection of our environment. As a novel compound, it is imperative to treat it as hazardous in the absence of comprehensive toxicological data.

Hazard Assessment and Causality

  • Ethynyl Group: Terminal alkynes can be reactive and may form explosive acetylides with certain metals. Although this is a greater concern with acetylene gas, caution is warranted.

  • Heterocyclic Core: Nitrogen-containing heterocyclic compounds can have diverse toxicological profiles, and it is prudent to assume potential biological activity.

Given these considerations, all waste containing this compound, regardless of concentration, should be treated as hazardous chemical waste.

Personal Protective Equipment (PPE)

When handling any waste containing 7-Ethynyl-2,3-dihydro-1H-pyrido[2,3-b][1][2]oxazine, the following PPE is mandatory to prevent accidental exposure:

PPE ItemSpecification
Gloves Chemically resistant nitrile gloves.
Eye Protection Safety glasses with side shields or goggles.
Lab Coat Standard laboratory coat.
Respiratory Protection Use in a certified chemical fume hood.

Spill Management

In the event of a spill, immediate and appropriate action is crucial.

  • Evacuate and Alert: Alert personnel in the immediate area and evacuate if the spill is large or if there is a risk of inhalation.

  • Containment: For small spills, use a chemical spill kit with an absorbent material appropriate for the solvent used.

  • Cleanup: Wearing appropriate PPE, carefully collect the absorbed material and any contaminated debris.

  • Disposal: Place all cleanup materials into a designated hazardous waste container.

  • Decontamination: Clean the spill area with a suitable solvent, followed by soap and water.

Step-by-Step Disposal Protocol

The primary method for the disposal of 7-Ethynyl-2,3-dihydro-1H-pyrido[2,3-b][1][2]oxazine is through a licensed chemical waste disposal service, which will typically involve incineration at a permitted hazardous waste facility.[3][4]

Waste Segregation: A Critical First Step

Proper segregation of waste is fundamental to safe and compliant disposal.[1][2] Do not mix waste containing this compound with non-hazardous laboratory trash.

Caption: Waste segregation workflow for 7-Ethynyl-2,3-dihydro-1H-pyrido[2,3-b][1][2]oxazine.

Solid Waste Disposal
  • Collection: Place pure, unreacted 7-Ethynyl-2,3-dihydro-1H-pyrido[2,3-b][1][2]oxazine and any materials grossly contaminated with the solid compound (e.g., weighing papers, contaminated gloves) into a clearly labeled, sealed container for hazardous solid chemical waste.[3]

  • Labeling: The container must be labeled with "Hazardous Waste" and the full chemical name: "7-Ethynyl-2,3-dihydro-1H-pyrido[2,3-b][1][2]oxazine". List all components, including any contaminated materials.

  • Storage: Store the sealed container in a designated satellite accumulation area, such as a chemical fume hood, away from incompatible materials.[1][2]

Liquid Waste Disposal
  • Collection: Collect all aqueous and organic solvent-based solutions containing 7-Ethynyl-2,3-dihydro-1H-pyrido[2,3-b][1][2]oxazine in a dedicated, leak-proof, and clearly labeled hazardous waste container.[3] Ensure the container material is compatible with the solvents used.

  • Compatibility: Do not mix incompatible waste streams. For instance, halogenated and non-halogenated solvent waste should be collected separately if required by your institution's waste management program.

  • Labeling: Label the container with "Hazardous Waste" and list all chemical constituents with their approximate concentrations, including "7-Ethynyl-2,3-dihydro-1H-pyrido[2,3-b][1][2]oxazine".

  • Storage: Keep the liquid waste container tightly sealed when not in use and store it in a designated satellite accumulation area with secondary containment to prevent spills.[2]

Disposal of Empty Containers

Empty containers that held the pure compound or its solutions must also be disposed of as hazardous waste unless they are triple-rinsed.

  • Triple Rinsing: Rinse the container three times with a suitable solvent that can dissolve the compound.

  • Rinsate Collection: Collect the rinsate as hazardous liquid waste.[1]

  • Disposal of Rinsed Container: After triple rinsing and air-drying, the container may be disposed of as non-hazardous waste, such as in a glass recycling bin, in accordance with your institution's policies.[1] Deface the original label to prevent confusion.

Final Disposal Pathway

All collected hazardous waste containing 7-Ethynyl-2,3-dihydro-1H-pyrido[2,3-b][1][2]oxazine must be disposed of through your institution's Environmental Health and Safety (EHS) office or a contracted licensed hazardous waste disposal company.[1][4] These specialized services will ensure the waste is transported, treated, and disposed of in compliance with all local, state, and federal regulations. Never dispose of this chemical down the drain or in the regular trash.[1][5]

Caption: Decision workflow for the disposal of 7-Ethynyl-2,3-dihydro-1H-pyrido[2,3-b][1][2]oxazine waste.

By adhering to these procedures, you contribute to a safe laboratory environment and ensure responsible chemical stewardship. Always consult your institution's specific waste disposal guidelines and your EHS department for any additional requirements.

References

  • Proper Handling and Disposal of Laboratory Waste. (2017). JoVE. [Link]

  • Chapter 7 Chemical Disposal Procedures. University of Wisconsin–Madison. [Link]

  • How To: Lab Waste. (2022). YouTube. [Link]

  • Ensure Safe Handling of Hazardous Biological Waste | OSHA Outreach Courses. (2025). YouTube. [Link]

  • Lab Waste Disposal Rules You Must Follow | Proper Disposal in Research Labs | CDP 2026. (2025). YouTube. [Link]

  • School Science Safety | Disposal of Hazardous Waste. (2023). YouTube. [Link]

  • Disposal of Chemicals used in the Illicit Manufacture of Drugs. United Nations Office on Drugs and Crime. [Link]

  • Proper disposal of chemicals. Sciencemadness Wiki. [Link]

  • Chapter 7 - Management Procedures For Specific Waste Types. University of California, Irvine. [Link]

  • Factsheet: Disposal of Hazardous Waste - Basic Principles. ETH Zürich. [Link]

  • Guidelines for the Safe Handling and Disposal of Chemicals Used in the Illicit Manufacture of Drugs. United Nations Office on Drugs and Crime. [Link]

Sources

Handling

Personal Protective Equipment &amp; Handling Guide: 7-Ethynyl-2,3-dihydro-1H-pyrido[2,3-b][1,4]oxazine

Executive Safety Directive Status: Novel Organic Intermediate / Pharmacophore Scaffold Default Risk Profile: High Caution (Risk Group 2/3 Equivalent) As a Senior Application Scientist, my directive for handling 7-Ethynyl...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Safety Directive

Status: Novel Organic Intermediate / Pharmacophore Scaffold Default Risk Profile: High Caution (Risk Group 2/3 Equivalent)

As a Senior Application Scientist, my directive for handling 7-Ethynyl-2,3-dihydro-1H-pyrido[2,3-b][1,4]oxazine is governed by the Precautionary Principle . Unlike common solvents with century-old toxicological data, this compound is a specialized heterocyclic building block.

You must treat it as a potent bioactive agent and a reactive alkyne . The absence of a specific LD50 value on a vendor SDS does not imply safety; it implies unknown toxicity. This guide synthesizes structural reactivity analysis with "Universal Precautions for Novel Compounds."

Hazard Analysis: Structural Deconstruction

To understand the PPE requirements, we must first understand the molecule's behavior.

Structural MotifAssociated HazardOperational Implication
Terminal Alkyne (

)
Explosive Acetylide Formation CRITICAL: Do not use metal spatulas (Cu, Ag) or dispose of in waste streams containing heavy metals.
Fused Pyridine-Oxazine Biological Activity Likely kinase inhibitor scaffold. Assume high potency via inhalation/absorption.
Secondary Amine (

)
Chemical Reactivity Nucleophilic; potential skin sensitizer.
Physical State Fine Solid/Powder High risk of aerosolization during weighing.
Personal Protective Equipment (PPE) Matrix

This system is designed to create a barrier redundancy. Never rely on a single layer of protection for novel pharmacophores.

Scenario A: Handling Solid (Weighing/Transfer)

Primary Risk: Inhalation of particulates & Surface Contamination.

Body PartPPE RequirementTechnical Rationale
Respiratory Engineering Control (Fume Hood) Primary Barrier: All open handling must occur inside a certified fume hood. Secondary: N95/P100 respirator if hood sash must be raised >18 inches (not recommended).
Hands Double Nitrile (4 mil min) Outer: Standard Nitrile (change immediately upon splash). Inner: Extended cuff Nitrile (tucked under lab coat). Why? Visual indicator of breach; prevents skin contact during doffing.
Eyes Chemical Splash Goggles Safety glasses are insufficient. Goggles seal against airborne dust entry.
Body Tyvek® Lab Coat (or Cotton + Apron) Standard cotton coats absorb powders. Tyvek sheds particulates and prevents migration to street clothes.
Scenario B: Handling Solutions (Synthesis/Purification)

Primary Risk: Dermal Absorption via Solvent Vehicle.

Body PartPPE RequirementTechnical Rationale
Hands Laminate Film (Silver Shield®) If using DCM/THF/DMF: Standard nitrile degrades in <5 mins with these solvents, carrying the compound through to the skin. Use Laminate gloves for solution transfers.
Eyes Face Shield + Goggles Required during pressurized operations (flash chromatography, rotary evaporation) to protect against implosion/splash.
Operational Protocol: The "Zero-Exposure" Workflow

This protocol uses a Self-Validating System : every step includes a check to ensure containment is maintained before moving to the next.

Phase 1: Preparation & Weighing
  • Static Control: Place an ionizing fan or anti-static gun inside the fume hood.

    • Causality: Dry heterocyclic powders are static-prone. Static discharge causes "jumping" of powder, leading to invisible surface contamination.

  • The "Boat-in-Jar" Method:

    • Place the tared weighing boat inside a larger glass jar.

    • Dispense the compound into the boat.

    • Cap the jar before removing it from the balance.

    • Result: The exterior of the transport container remains clean.

Phase 2: Reaction Setup
  • Tool Selection: Use ceramic or high-grade stainless steel spatulas.

    • Prohibition:[1]NEVER use copper or brass tools. The terminal alkyne can react to form shock-sensitive copper acetylides [1].

  • Solvent Addition: Add solvent down the side of the vessel to wash residual powder into the solution, minimizing dust.

Phase 3: Waste Disposal (Critical)
  • Segregation: Create a specific waste stream labeled: "Basic Organic Waste - ALKYNE HAZARD."

  • Incompatibility: Ensure this waste stream is free of metal ions (Silver, Copper, Mercury).

  • Quench: If disposing of unreacted starting material, consider quenching the alkyne (e.g., hydration or click reaction) if protocol permits, though segregation is usually sufficient.

Visualizations
Figure 1: Safe Handling Workflow

A logical flow to minimize exposure during the transition from solid storage to reaction.

HandlingWorkflow cluster_0 Engineering Controls Required Storage Cold Storage (-20°C) Equilibration Warm to RT (Sealed) Storage->Equilibration Prevent Condensation Hood Transfer to Fume Hood Equilibration->Hood Weighing Static Control Weighing Hood->Weighing Double Glove Solubilization Dissolution (Closed Vessel) Weighing->Solubilization Boat-in-Jar Reaction Reaction Setup Solubilization->Reaction

Caption: Workflow emphasizing thermal equilibration to prevent moisture condensation and containment during weighing.

Figure 2: PPE Decision Tree

Select the correct glove material based on the solvent vehicle.

PPEDecision State Physical State? Solid Solid / Powder State->Solid Solution In Solution State->Solution Nitrile Double Nitrile (Standard) Solid->Nitrile Particulate Protection SolventCheck Check Solvent Permeation Solution->SolventCheck SolventCheck->Nitrile Water/Methanol/Ethanol Laminate Laminate / Silver Shield (High Resist) SolventCheck->Laminate DCM/DMF/THF/DMSO

Caption: Glove selection logic. Standard nitrile is insufficient for chlorinated or polar aprotic solvents carrying toxic payloads.

Emergency Response Plan
  • Inhalation: Remove to fresh air immediately.[1][2] If breathing is difficult, oxygen. Alert: Monitor for delayed pulmonary edema (common with nitrogen heterocycles).

  • Skin Contact:

    • Doff: Remove contaminated gloves/clothing immediately.

    • Wash: Rinse with soap and water for 15 minutes. Do not use ethanol (increases skin permeability).

  • Spill (Solid): Do not sweep (creates dust). Cover with wet paper towels (if compatible) or use a HEPA-filtered vacuum dedicated to hazardous chemicals.

  • Spill (Solution): Absorb with vermiculite. Do not use paper towels for alkyne-rich solutions if they can dry out (fire hazard).

References
  • Bretherick's Handbook of Reactive Chemical Hazards . (2017). Acetylenic Compounds and Metal Acetylides. Elsevier.

  • National Research Council (US) Committee on Prudent Practices in the Laboratory . (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press.[3] [Link]

  • Occupational Safety and Health Administration (OSHA) . Laboratory Safety Guidance. OSHA 3404-11R. [Link]

  • American Chemical Society (ACS) . Identifying and Evaluating Hazards in Research Laboratories. [Link]

Sources

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